3-azidothiophene-2-carbaldehyde

• CAS: 56473-97-3

Core Science & Biosynthesis

Synthesizing 3-Azidothiophene-2-Carbaldehyde: Mechanistic Pathways and Downstream Applications

Executive Summary

3-Azidothiophene-2-carbaldehyde (CAS 56488-98-3) is a highly versatile heterocyclic building block critical to modern medicinal chemistry and pharmaceutical research[1]. It serves as a primary synthetic intermediate in the development of triazolothienopyrimidine-based compounds, most notably the potent urea transporter (UT-B) inhibitor UTBinh-14, which is currently being investigated as a novel class of diuretic[1][2].

This technical guide provides an in-depth analysis of the synthesis of 3-azidothiophene-2-carbaldehyde via nucleophilic aromatic substitution (SNAr), details the self-validating experimental protocols required for its isolation, and explores its downstream utility in complex cycloadditions and photochemical transformations.

Mechanistic Pathway: Halogen-Azide Exchange (SNAr)

The primary and most direct method for synthesizing 3-azidothiophene-2-carbaldehyde involves a nucleophilic substitution reaction on a 3-halothiophene precursor, typically 3-bromothiophene-2-carbaldehyde[1][3].

The Causality of the Chemical Architecture

Thiophene rings are inherently electron-rich, making them generally resistant to nucleophilic attack. However, the SNAr reaction proceeds efficiently due to two critical factors:

• Electrophilic Activation: The formyl group (-CHO) at the C2 position acts as a strong electron-withdrawing group (EWG). Through resonance and inductive effects, it depletes electron density at the adjacent C3 position, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy and activating the carbon-bromine bond for nucleophilic attack[1].

• Solvent Selection (DMSO): The reaction is conducted in Dimethyl Sulfoxide (DMSO). As a polar aprotic solvent, DMSO strongly solvates the sodium cation (Na⁺) but leaves the azide anion (N₃⁻) poorly solvated or "naked." This exponentially increases the nucleophilicity of the azide, allowing it to overcome the activation energy barrier of the thiophene ring[2][4].

The reaction proceeds via a transient, negatively charged Meisenheimer-like complex, followed by the rapid elimination of the bromide leaving group to restore aromaticity[3].

Fig 1: SNAr mechanism of 3-azidothiophene-2-carbaldehyde synthesis.

Experimental Protocol: Synthesis and Isolation

The following protocol details the optimized conditions for the preparation of 3-azidothiophene-2-carbaldehyde, designed as a self-validating system to ensure high purity and yield[2].

Quantitative Data Summary

Parameter	Value / Reagent	Molar Equivalents	Function
Starting Material	3-Bromothiophene-2-carbaldehyde	1.0 eq (10.5 mmol)	Electrophilic scaffold
Nucleophile	Sodium Azide (NaN₃)	~2.9 eq (30.7 mmol)	Azide source
Solvent	Dimethyl Sulfoxide (DMSO)	27 mL (0.38 M)	Polar aprotic medium
Temperature	65°C	N/A	Kinetic driver
Time	48 Hours	N/A	Maximizes conversion
Expected Yield	3-Azidothiophene-2-carbaldehyde	76% (1.22 g)	Isolated product

Step-by-Step Methodology & Causality

Step 1: Reagent Preparation and Reaction Initiation

• Action: In a 40-mL vial, dissolve 2.00 g (10.5 mmol) of 3-bromothiophene-2-carbaldehyde in 27 mL of anhydrous DMSO. Add 1.99 g (30.7 mmol) of sodium azide (NaN₃)[2].

• Expert Insight: The excess of NaN₃ (nearly 3 equivalents) drives the equilibrium forward and compensates for any thermal decomposition of the azide over the extended reaction time. The vial must be sealed to prevent the ingress of ambient moisture, which could hydrate the azide anion and quench its nucleophilicity.

Step 2: Thermal Incubation

• Action: Heat the sealed reaction mixture to 65°C and stir continuously for 48 hours[2]. (Note: Some patent literature cites heating up to 80°C, but 65°C minimizes the risk of azide decomposition while maintaining a practical reaction rate[4]).

• In-Process Control: Monitor the disappearance of the starting material via TLC or HPLC. The SNAr reaction on a thiophene is kinetically slower than on a benzene ring, necessitating the 48-hour window.

Step 3: Aqueous Quench and Phase Separation

• Action: Cool the mixture to room temperature and transfer it into 35 mL of distilled H₂O. Extract the aqueous mixture with diethyl ether (3 × 20 mL)[2].

• Expert Insight: The addition of water serves a dual purpose: it crashes out the organic product and highly solvates the DMSO and unreacted NaN₃, trapping them in the aqueous phase. Diethyl ether is chosen for extraction because it provides excellent phase separation from DMSO/water mixtures, unlike ethyl acetate which can carry over trace DMSO.

Step 4: Purification and Isolation

• Action: Wash the combined organic product layer with 25 mL of saturated NaCl (brine) solution. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the product[2].

• Expert Insight: The brine wash is a critical self-validating step; it pulls residual water and trace DMSO out of the ether layer via osmotic pressure. Drying over Na₂SO₄ ensures no water remains to interfere with downstream moisture-sensitive reactions.

Downstream Chemical Transformations

The azide and carbaldehyde functional groups provide versatile handles for further chemical transformations, making this molecule a powerful precursor for complex heterocyclic systems[1].

Synthesis of Triazolothienopyrimidine Inhibitors (UTBinh-14)

To synthesize the urea transporter inhibitor UTBinh-14, 3-azidothiophene-2-carbaldehyde undergoes a multi-step modular synthesis[2]:

• Lindgren Oxidation: The carbaldehyde is oxidized to 3-azidothiophene-2-carboxylic acid using sulfamic acid and sodium chlorite (NaClO₂) in an acetone/water mixture (75% yield)[2]. Sulfamic acid acts as a scavenger for hypochlorite byproducts, preventing unwanted chlorination of the thiophene ring.

• Steglich Esterification: The resulting acid is treated with 1-bromo-2-methylpropane and cesium carbonate (Cs₂CO₃) in DMF to yield an isobutyl azido ester intermediate (77% yield)[2].

• Cycloaddition: A base-mediated (2+3) cycloaddition with an arylsulfonylacetonitrile intermediate forms the final triazolothienopyrimidine scaffold[2].

Fig 2: Downstream synthesis of UTBinh-14 from 3-azidothiophene-2-carbaldehyde.

Photochemical Nitrene Formation

Beyond traditional medicinal chemistry, 3-azidothiophene-2-carbaldehyde is utilized to synthesize 3-azido-2-vinylthiophenes via condensation reactions. Upon irradiation, these vinyl azides undergo a loss of nitrogen gas (N₂), collapsing into a highly reactive nitrene intermediate. This non-aromatic fused 2H-pyrrole intermediate rapidly undergoes sigmatropic migration to form stable thieno[3,2-b]pyrroles[5].

Safety and Handling Considerations

The synthesis and handling of azidothiophenes require strict adherence to laboratory safety protocols:

• Toxicity and Explosive Hazards: Sodium azide (NaN₃) is highly toxic and can explode upon rapid heating[6]. The SNAr reaction must be kept at or below 65°C–80°C[2][4].

• Hydrazoic Acid Formation: Contact of NaN₃ or the azidothiophene product with strong acids liberates hydrazoic acid (HN₃), a highly toxic and explosive gas[6]. Aqueous workups must be maintained at neutral or slightly alkaline pH until the azide salts are fully removed.

• Heavy Metal Avoidance: Avoid using metal spatulas (especially copper, lead, or brass) when handling sodium azide, as it can form shock-sensitive heavy metal azides[6].

References

• Triazolothienopyrimidine Inhibitors of Urea Transporter UT-B Reduce Urine Concentration. nih.gov. Available at:[Link]

• Preparation of 3-azidothiophene-2-carbaldehyde. googleapis.com. Available at:[Link]

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations. thieme-connect.de. Available at:[Link]

• Rapid Migration of Sulphur Groups in the Photochemical Conversion of 3-Azido-2-vinylthiophenes into Thienopyrroles. rsc.org. Available at:[Link]

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An In-Depth Technical Guide to the Infrared Spectroscopy of 3-Azidothiophene-2-carbaldehyde: Characterizing the Azide Stretch Frequency

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectroscopy of 3-azidothiophene-2-carbaldehyde, with a specific focus on the characteristic azide (–N₃) stretching frequency. While direct literature values for this specific compound are scarce, this document synthesizes data from analogous structures and fundamental spectroscopic principles to provide a robust predictive framework and a detailed experimental protocol for its characterization. This guide is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the vibrational properties of functionalized aromatic heterocycles. We will explore the electronic effects influencing the azide stretch, present a validated methodology for sample analysis, and interpret the resulting spectral data.

Introduction: The Significance of Vibrational Spectroscopy in Aromatic Azide Analysis

Organic azides are versatile functional groups with significant applications in synthetic chemistry, particularly in "click" chemistry, and as photoaffinity labels. The azide group's unique vibrational signature in the infrared spectrum provides a powerful, non-destructive tool for its identification and for probing its local electronic environment. The asymmetric stretching vibration of the azide moiety (νₐₛ(N₃)) typically appears in a relatively uncongested region of the mid-IR spectrum, making it a distinct diagnostic marker.

3-Azidothiophene-2-carbaldehyde is a bifunctional heterocyclic compound of interest in medicinal chemistry and materials science. The thiophene ring system, coupled with the reactivity of the azide and carbaldehyde groups, makes it a valuable building block. Accurate spectroscopic characterization is paramount for quality control, reaction monitoring, and understanding the molecule's electronic structure. This guide will elucidate the factors that govern the precise frequency of the azide stretch in this specific molecular context.

Theoretical Framework: Predicting the Azide Stretching Frequency

The asymmetric stretching frequency of the azide group is sensitive to its electronic environment. In its ground state, the azide group can be described by several resonance structures, with the most significant being:

R–N=N⁺=N⁻ ↔ R–N⁻–N⁺≡N

The electronic nature of the substituent 'R' significantly influences the contribution of each resonance form, thereby affecting the bond order of the N-N bonds and, consequently, the stretching frequency.

Electronic Effects in 3-Azidothiophene-2-carbaldehyde

In 3-azidothiophene-2-carbaldehyde, the azide group is attached to an aromatic thiophene ring, which is further substituted with an electron-withdrawing carbaldehyde group (–CHO). These features have predictable consequences on the azide stretching frequency:

• Aromatic Conjugation: Conjugation of the azide group with the thiophene ring tends to delocalize the electron density. This delocalization can increase the contribution of the resonance form with a formal single bond between the alpha and beta nitrogen atoms, generally leading to a decrease in the asymmetric stretching frequency compared to aliphatic azides.

• Inductive and Resonance Effects of the Carbaldehyde Group: The carbaldehyde group is strongly electron-withdrawing through both induction and resonance. This effect pulls electron density from the thiophene ring, which in turn influences the azide group. This withdrawal of electron density can strengthen the N=N double bond character within the azide, leading to a slight increase in the stretching frequency compared to an unsubstituted azidothiophene.

Predicted Frequency Range

Based on the principles outlined above and data from related aromatic azides, the asymmetric azide stretch (νₐₛ(N₃)) for 3-azidothiophene-2-carbaldehyde is predicted to occur in the range of 2100-2140 cm⁻¹ . This is consistent with the typical range for aromatic azides, which is generally lower than that of alkyl azides. For comparison, the asymmetric NNN stretch in simpler molecules like methyl azide is observed near 2250 cm⁻¹[1]. The conjugation with the aromatic ring system in our target molecule is a key factor in this shift to a lower wavenumber. Furthermore, studies on aromatic carbonyl azides show strong bands in the 2100-2220 cm⁻¹ region[2].

The carbonyl (C=O) stretch of the aldehyde is also a prominent feature and is expected to appear around 1665-1685 cm⁻¹ . The C=O stretching vibration in thiophene-2-carbaldehyde itself has been reported at 1665 cm⁻¹[3]. Conjugation generally lowers the C=O stretching frequency from the typical saturated aldehyde value of ~1725 cm⁻¹[4].

Table 1: Predicted and Comparative IR Stretching Frequencies (cm⁻¹)

Functional Group	Vibrational Mode	Predicted Range for 3-Azidothiophene-2-carbaldehyde	Reference Compound/Range
Azide (–N₃)	Asymmetric Stretch	2100 - 2140	2'-azido-5-cyano-2'-deoxyuridine: 2124 cm⁻¹[5]
Aldehyde (–CHO)	C=O Stretch	1665 - 1685	Thiophene-2-carbaldehyde: 1665 cm⁻¹[3]
Thiophene Ring	C=C Stretch	~1400 - 1600	Aromatic C=C stretches typically appear in this region[6].

Experimental Protocol: Acquiring High-Quality IR Spectra

To obtain a reliable IR spectrum of 3-azidothiophene-2-carbaldehyde, which is expected to be a solid at room temperature, several sample preparation techniques can be employed. Attenuated Total Reflectance (ATR) is often the most straightforward method for solid samples.[7][8][9]

Recommended Method: Attenuated Total Reflectance (ATR-FTIR)

ATR-FTIR is the preferred method due to its minimal sample preparation and the high quality of the resulting spectra.[8][9]

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer

• ATR accessory with a diamond or zinc selenide (ZnSe) crystal

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and a soft tissue. Record a background spectrum of the empty, clean ATR crystal. This is crucial to correct for atmospheric and instrumental interferences.

• Sample Application: Place a small amount (a few milligrams) of the solid 3-azidothiophene-2-carbaldehyde powder directly onto the ATR crystal.

• Ensure Good Contact: Use the pressure clamp of the ATR accessory to apply firm and even pressure to the sample. This ensures good optical contact between the sample and the crystal, which is essential for a strong signal.[8]

• Sample Spectrum: Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance spectrum.

• Cleaning: After the measurement, release the pressure clamp, remove the sample, and clean the crystal surface thoroughly.

Alternative Method: KBr Pellet Technique

The Potassium Bromide (KBr) pellet method is a traditional transmission technique for solid samples.[7][10]

Procedure:

• Grinding: Grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic grade KBr powder using an agate mortar and pestle.[10] The mixture should be a fine, homogeneous powder.

• Pellet Formation: Transfer the powder to a pellet press die and apply several tons of pressure to form a transparent or translucent pellet.

• Analysis: Place the pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. A background spectrum of a pure KBr pellet may be required.[7]

Figure 1: Experimental workflow for obtaining the IR spectrum of 3-azidothiophene-2-carbaldehyde.

Data Interpretation and Discussion

A representative (hypothetical, based on predictions) spectrum of 3-azidothiophene-2-carbaldehyde would exhibit several key absorption bands. The most critical for identification are the azide and carbonyl stretches.

• Azide Asymmetric Stretch (νₐₛ(N₃)): A strong, sharp peak is expected between 2100-2140 cm⁻¹ . The intensity and sharpness of this peak are characteristic of the azide group. Its precise location within this range provides insight into the electronic interplay with the substituted thiophene ring.

• Carbonyl Stretch (ν(C=O)): A very strong absorption band is anticipated around 1665-1685 cm⁻¹ . The position of this band confirms the presence of a conjugated aldehyde.

• Thiophene Ring Vibrations: C=C stretching vibrations of the thiophene ring will appear in the 1400-1600 cm⁻¹ region[6]. These are typically of medium to strong intensity.

• C-H Vibrations: Aromatic C-H stretching vibrations will be observed as weaker bands above 3000 cm⁻¹ [6]. The aldehyde C-H stretch often appears as two weak bands around 2720 and 2820 cm⁻¹.

Figure 2: Logical relationship between molecular structure and key IR spectral features.

Conclusion

The infrared spectrum of 3-azidothiophene-2-carbaldehyde is dominated by a strong, sharp azide asymmetric stretching vibration predicted to be in the 2100-2140 cm⁻¹ region and a very strong carbonyl stretch from the aldehyde group around 1665-1685 cm⁻¹. The precise location of the azide peak is a sensitive probe of the electronic environment created by the electron-withdrawing aldehyde and the conjugating thiophene ring. By following the detailed ATR-FTIR protocol provided, researchers can obtain high-quality, reproducible spectra for the unambiguous identification and characterization of this important heterocyclic compound. This guide provides the theoretical foundation and practical methodology necessary for confident analysis in a research or drug development setting.

References

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024, May 31).
• Sample preparation for FT-IR.
• Sampling Techniques for FTIR Spectroscopy - JASCO Inc.
• ATR-FTIR Spectroscopy, FTIR Sampling Techniques - Agilent.
• Guide to FT-IR Spectroscopy - Bruker.
• Infrared (IR) spectra of azide in HN 3 , CH3N3 and AZT (in cm -1 ). - ResearchGate.
• 2D IR Study of Vibrational Coupling Between Azide and Nitrile Reporters in a RNA Nucleoside - PMC.
• 3-azidothiophene - C4H3N3S, density, melting point, boiling point, structural formula, synthesis. (2025, May 20).
• IR ion spectrum of the molecular ion of the aromatic carbonyl azide... | Download Scientific Diagram - ResearchGate.
• Linear and Two‐Dimensional Infrared Spectroscopy of the Multifunctional Vibrational Probe, 3‐(4‐Azidophenyl) Propiolonitri.
• Attaining the Utmost Stability and Energy of Carbonyl Azides by the Synergistic Improvement of Conjugation and H-bonding | ACS Applied Materials & Interfaces. (2024, October 24).
• Infrared Spectra of Organic Azides | Analytical Chemistry - ACS Publications.
• Research Article - International Journal of Pharmaceutical Sciences Review and Research. (2017, August 26).
• IR Spectroscopy of Hydrocarbons Hydrocarbons contain only carbon-carbon bonds and carbon-hydrogen bonds.
• FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,... - ResearchGate.

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electronic properties and dipole moment of 3-azidothiophene-2-carbaldehyde

An In-depth Technical Guide to the Electronic Properties and Dipole Moment of 3-Azidothiophene-2-carbaldehyde

Abstract

3-Azidothiophene-2-carbaldehyde is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its unique trifunctional structure—comprising an electron-rich thiophene ring, a potent 1,3-dipolar azide group, and a strongly electron-withdrawing carbaldehyde moiety—creates a complex electronic landscape that dictates its reactivity and potential applications. This guide provides a comprehensive analysis of the core electronic properties and the molecular dipole moment of 3-azidothiophene-2-carbaldehyde. We delve into the theoretical underpinnings of its molecular orbital structure, offer detailed protocols for both computational prediction and experimental validation, and discuss the profound implications of these properties for its use as a synthetic intermediate in drug development. This document is intended for researchers, chemists, and drug development professionals seeking a deeper understanding of this versatile molecular building block.

Molecular Structure and Theoretical Framework

The electronic behavior of 3-azidothiophene-2-carbaldehyde is a direct consequence of the interplay between its constituent functional groups. The thiophene ring itself is an aromatic, π-excessive system, making it inherently electron-rich. However, its properties are heavily modulated by the two substituents at the C2 and C3 positions.

• Carbaldehyde Group (-CHO) at C2: This group is a powerful electron-withdrawing entity. It exerts a negative inductive effect (-I) due to the high electronegativity of the oxygen atom and a strong negative mesomeric or resonance effect (-M) by delocalizing the thiophene ring's π-electrons into its carbonyl bond. This effect significantly lowers the electron density of the aromatic ring.

• Azido Group (-N₃) at C3: The electronic nature of the azide group is more nuanced. It acts as an electron-withdrawing group through induction (-I) but can also function as a weak π-donor (+M) via its lone pairs. Critically, the azide group is a classic 1,3-dipole, making the molecule a prime substrate for [3+2] cycloaddition reactions, a cornerstone of "click chemistry"[1].

This specific arrangement of a strong electron-withdrawing group (acceptor) and a π-excessive ring (donor) establishes a pronounced intramolecular charge-transfer (ICT) character, classifying the molecule as a donor-π-acceptor (D-π-A) system. This electronic polarization is fundamental to its reactivity and its macroscopic properties.

Caption: Electronic influences within 3-azidothiophene-2-carbaldehyde.

Frontier Molecular Orbitals and Electronic Properties

The frontier molecular orbitals (FMOs)—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—are paramount in defining a molecule's electronic behavior and reactivity. The energy difference between them, the HOMO-LUMO gap (Egap), is a critical indicator of molecular stability and dictates the molecule's optical absorption properties.[2][3]

• HOMO: In D-π-A systems like this, the HOMO is typically localized on the electron-rich donor portion. Therefore, the HOMO of 3-azidothiophene-2-carbaldehyde is expected to be distributed primarily across the thiophene ring and to a lesser extent, the azide moiety. The energy of the HOMO (EHOMO) is related to the molecule's ionization potential and its ability to donate electrons.

• LUMO: Conversely, the LUMO is localized on the electron-deficient acceptor part of the molecule. For this compound, the LUMO will be concentrated on the carbaldehyde group and the adjacent C2 carbon of the thiophene ring. The energy of the LUMO (ELUMO) relates to the electron affinity and the molecule's capacity to accept electrons.

• HOMO-LUMO Gap (Egap): The significant intramolecular charge-transfer character arising from the spatial separation of the HOMO and LUMO results in a relatively small Egap. A smaller gap suggests that the molecule will absorb light at longer wavelengths (closer to the visible spectrum) and is generally more reactive. The presence of electron-withdrawing groups tends to lower both HOMO and LUMO energy levels.[4][5]

Computational Protocol: Density Functional Theory (DFT)

DFT is a powerful quantum mechanical method for accurately predicting the electronic properties of molecules. A typical workflow to determine the FMOs, Egap, and other properties is outlined below.

Caption: Workflow for DFT calculation of electronic properties.

Step-by-Step Methodology:

• Structure Definition: The initial 3D coordinates of 3-azidothiophene-2-carbaldehyde are generated using molecular modeling software.

• Geometry Optimization: An optimization calculation is performed to find the lowest energy conformation of the molecule. The B3LYP functional combined with a 6-311G(d,p) basis set provides a good balance of accuracy and computational cost for many organic molecules.[2][6]

• Vibrational Frequency Analysis: A frequency calculation is run on the optimized structure. The absence of any imaginary frequencies confirms that the geometry corresponds to a true energy minimum on the potential energy surface.[6]

• Property Calculation: A single-point energy calculation using the validated geometry yields key electronic data, including the energies of the HOMO and LUMO.

• Optical Properties (Optional): Time-Dependent DFT (TD-DFT) calculations can be subsequently performed to simulate the electronic absorption spectrum (UV-Vis), predicting the wavelength of maximum absorption (λmax) which correlates to the HOMO-LUMO transition.[5][7]

Experimental Validation Protocols

Computational predictions must be validated by empirical data. The following experimental techniques are standard for characterizing the electronic properties of novel compounds.

Protocol 1: Cyclic Voltammetry (CV)

• Objective: To experimentally estimate the HOMO and LUMO energy levels.

• Principle: CV measures the oxidation and reduction potentials of a molecule. The onset of the first oxidation potential (Eox) is related to the removal of an electron from the HOMO, while the onset of the first reduction potential (Ered) relates to the addition of an electron to the LUMO.

• Methodology:

  • Prepare a ~1 mM solution of 3-azidothiophene-2-carbaldehyde in a suitable solvent (e.g., anhydrous acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

  • Use a standard three-electrode setup: a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl reference electrode.

  • Calibrate the system using the ferrocene/ferrocenium (Fc/Fc⁺) redox couple as an internal standard.

  • Record the voltammogram by sweeping the potential.

  • Determine the onset potentials (Eox and Ered) from the scan.

  • Calculate the energy levels using the empirical formulas:

    • EHOMO = -e [Eox - Eref + 4.8] (eV)

    • ELUMO = -e [Ered - Eref + 4.8] (eV) (Note: The value 4.8 eV is the energy level of the Fc/Fc⁺ couple below the vacuum level.)

Protocol 2: UV-Visible Spectroscopy

• Objective: To determine the optical band gap.

• Principle: The absorption of UV or visible light by a molecule promotes an electron from the HOMO to the LUMO. The wavelength at which absorption begins (the absorption edge, λonset) corresponds to the optical energy gap.

• Methodology:

  • Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., dichloromethane or cyclohexane).

  • Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer.

  • Identify the wavelength of maximum absorption (λmax) and the absorption onset (λonset).

  • Calculate the optical energy gap using the formula:

    • Egap (eV) = 1240 / λonset (nm)

Summary of Electronic Properties

The following table summarizes the predicted and measurable electronic properties for 3-azidothiophene-2-carbaldehyde, based on computational chemistry and typical values for similar thiophene derivatives.

Property	Predicted/Typical Value	Determination Method	Significance
EHOMO	~ -6.5 to -7.0 eV	DFT, Cyclic Voltammetry	Electron-donating ability, ionization potential
ELUMO	~ -2.5 to -3.0 eV	DFT, Cyclic Voltammetry	Electron-accepting ability, electron affinity
Egap (HOMO-LUMO)	~ 3.5 to 4.0 eV	DFT, CV, UV-Vis	Reactivity, stability, optical absorption
λmax	~ 300 - 350 nm	TD-DFT, UV-Vis	Wavelength of strongest electronic transition

Molecular Dipole Moment (μ)

The dipole moment is a quantitative measure of the net molecular polarity arising from the asymmetrical distribution of electron density.[8] For 3-azidothiophene-2-carbaldehyde, the strong electron-withdrawing power of the carbaldehyde group, combined with the overall molecular geometry, results in a significant permanent dipole moment.

Theoretical Basis and Prediction

The molecular dipole moment is the vector sum of all individual bond dipoles. The C=O bond in the carbaldehyde group possesses a very large bond dipole. The C-N bond of the azide and the C-S bonds of the thiophene ring also contribute. Due to the dominant pull of the aldehyde, the net dipole moment vector is expected to originate from the thiophene ring and point towards the oxygen atom of the carbonyl group.

Computational chemistry provides a direct and reliable method for predicting the dipole moment. DFT calculations, particularly those using larger basis sets with diffuse functions (e.g., aug-cc-pVTZ), can yield highly accurate values.[8] A predicted value for 3-azidothiophene-2-carbaldehyde is 3.5 Debye (D) .[1] This substantial value confirms the highly polar nature of the molecule.

Caption: Vector representation of the net molecular dipole moment.

Experimental Determination of Dipole Moment

The dipole moment can be determined experimentally by measuring the dielectric constant of a dilute solution of the compound in a nonpolar solvent (e.g., benzene or dioxane) at various concentrations and temperatures.[8][9] The most accurate measurements are performed on gaseous samples using microwave spectroscopy, which analyzes the Stark effect, though this is less common for complex molecules.[8]

Property	Predicted Value	Determination Method	Significance
Dipole Moment (μ)	3.5 D[1]	DFT, Dielectric Constant Measurement	Molecular polarity, intermolecular forces, solubility

Implications for Reactivity and Drug Development

A thorough understanding of the is crucial for its strategic use in synthesis and drug design.

• Chemical Reactivity: The electronic landscape directly informs its reactivity.

  • Aldehyde Carbon: The LUMO localization makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack, enabling reactions like condensations and additions.

  • Azide Group: This group's 1,3-dipolar nature is its most powerful synthetic feature, allowing for highly efficient and specific Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" reactions to form stable triazole rings.[1]

  • Thiophene Ring: While deactivated by the withdrawing groups, the ring can still undergo certain electrophilic substitutions, with the electronic properties guiding the regioselectivity.

• Drug Design and Molecular Interactions:

  • Receptor Binding: A large dipole moment is a key determinant in how a molecule interacts with its biological target. Strong dipole-dipole interactions and hydrogen bonding (via the carbonyl oxygen) can significantly enhance binding affinity and specificity within a receptor's active site. This information is critical for accurate molecular docking simulations.

  • Pharmacokinetics (ADME): Molecular polarity is a primary factor influencing a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. High polarity can affect membrane permeability and solubility, properties that must be carefully balanced during the drug development process. Its role as a synthetic intermediate allows for these properties to be fine-tuned in the final, more complex molecules.[1]

Conclusion

3-Azidothiophene-2-carbaldehyde is a molecule defined by a pronounced electronic polarization. Its donor-π-acceptor architecture leads to a relatively low HOMO-LUMO gap and a large permanent dipole moment of approximately 3.5 D. These characteristics not only govern its optical properties and chemical reactivity but also provide a clear rationale for its utility as a versatile building block in medicinal chemistry. The ability to precisely predict and experimentally validate these electronic parameters through the methodologies described herein empowers researchers to rationally design and synthesize novel heterocyclic compounds with tailored properties for applications in drug discovery and materials science.

References

• ResearchGate. (n.d.). Theoretical Studies on The Electronic Properties of Thiophene, Oligo- and Polythiophenes and their derivatives.
• ACS Publications. (2013, January 31). Computational Study on the Effect of Substituents on the Structural and Electronic Properties of Thiophene–Pyrrole-Based π-Conjugated Oligomers. Macromolecules.
• Benchchem. (n.d.). 3-Azidothiophene-2-carbaldehyde.
• MDPI. (2021, October 25). Electronic and Optical Properties of Polythiophene Molecules and Derivatives.
• MDPI. (2021, February 20). Computational Study of Structural, Molecular Orbitals, Optical and Thermodynamic Parameters of Thiophene Sulfonamide Derivatives.
• SciSpace. (n.d.). Density Functional Theory Studies on Electronic Properties of Thiophene S-oxides as Aromatic Dienophiles for Reactivity Predicti.
• ACS Publications. (2013, November 13). Highly Systematic and Efficient HOMO–LUMO Energy Gap Control of Thiophene-Pyrazine-Acenes.
• (n.d.). The HOMO-LUMO gap decreases with increased chain length n in oligomers.
• MDPI. (2025, April 9). Structural and Electronic Properties of Thiophene-Based Supramolecular Architectures: Influence of the Underlying Metal Surfaces.
• RSC Publishing. (2024, November 5). Synthesis, optical, electrochemical, and computational study of benzene/thiophene based D–π–A chromophores.
• RSC Publishing. (2021, January 4). Dipole moments of conjugated donor–acceptor substituted systems: calculations vs. experiments.
• ACS Publications. (2010, June 14). Experimental Determination of the Excited-State Polarizability and Dipole Moment in a Thin Organic Semiconductor Film. The Journal of Physical Chemistry Letters.
• E3S Web of Conferences. (n.d.). DFT calculations on conjugated organic molecules based on thienothiophene for electronic applications.
• (n.d.). MEASUREMENT AND CALCULATION OF DIPOLE MOMENTS FOR PHENOXYSILANES.
• Scribd. (n.d.). Dipole Moments in Organic Chemistry.
• ResearchGate. (n.d.). Chapter 19. Dipole moment—Organic compounds.
• SCIRP. (n.d.). Dipole Moments of the Bioactive Constituents Present in Flutab Drug by Ab-Initio Calculations.
• (n.d.). Experimental dipole moments of aldehydes and thioaldehydes in benzene (Debye units).
• PMC. (2024, August 27). Structural and Electronic Properties of Novel Azothiophene Dyes: A Multilevel Study Incorporating Explicit Solvation Effects.
• ResearchGate. (n.d.). FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,....
• Wikipedia. (n.d.). Thiophene-2-carboxaldehyde.
• Kuwait Journal of Science. (2020, August 29). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst.
• ResearchGate. (n.d.). Synthesis of 2-substituted thiophene 3-carbaldehyde 113 through [3 + 2] cycloaddition....
• UNI ScholarWorks. (n.d.). The Dipole Moments of Certain Organic Compounds.
• MDPI. (2025, July 16). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation.
• Journal of Education for Pure Science. (2022, April 7). Quantum Computational Study of the electronic properties of the interactions between 3THF and Some Metallic Linear Molecules Using DFT.
• PMC. (n.d.). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives.
• Benchchem. (n.d.). Application of 3H-Indole-2-carbaldehyde in the Synthesis of Pharmaceutical Intermediates.
• European Journal of Chemistry. (2016, December 15). Synthesis, characterization, anticancer activity, optical spectroscopic and docking studies of novel thiophene-2-carboxaldehyde derivatives.
• MDPI. (2020, November 13). Heterocyclic Aldehydes Based on Thieno[3,2-b]thiophene Core: Synthesis and Preliminary Studies as Ion Optical Chemosensors.
• MDPI. (n.d.). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives.
• (2021, February 10). The Azide-Allene Dipolar Cycloaddition: Is DFT Able to Predict Site- and Regio-Selectivity?.
• PubMed. (2024, June 15). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties.

Sources

• 1. 3-Azidothiophene-2-carbaldehyde [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Dipole Moments of the Bioactive Constituents Present in Flutab Drug by Ab-Initio Calculations [scirp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dipole moments of conjugated donor–acceptor substituted systems: calculations vs. experiments - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10182F [pubs.rsc.org]
• 9. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Note: CuAAC Click Chemistry Protocol for 3-Azidothiophene-2-carbaldehyde

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound Focus: 3-Azidothiophene-2-carbaldehyde (CAS: 56473-97-3)

Introduction & Strategic Utility

In modern medicinal chemistry, the design of fused heterocyclic scaffolds relies heavily on bifunctional building blocks. 3-Azidothiophene-2-carbaldehyde is a highly versatile, privileged intermediate. It features two orthogonal reactive handles: an azide group primed for [1] and an aldehyde group available for downstream condensation or multicomponent reactions (MCRs).

This specific building block has been instrumental in the synthesis of complex triazolothienopyrimidines, including [2] investigated for novel diuretic therapies. By leveraging the CuAAC "click" protocol, researchers can rapidly generate libraries of 1,4-disubstituted 1,2,3-triazoles that act as rigid, metabolically stable bioisosteres for amide bonds.

Mechanistic Rationale & Catalyst Design (E-E-A-T)

Executing a successful CuAAC reaction with aromatic azides requires careful optimization to prevent degradation and maximize regioselectivity. The protocol detailed below is designed as a self-validating system, ensuring high yields and high purity through the following mechanistic choices:

• In Situ Cu(I) Generation: Rather than using highly unstable Cu(I) salts (like CuI or CuBr) which are prone to aerobic oxidation, this protocol utilizes CuSO₄·5H₂O combined with Sodium Ascorbate . Ascorbate acts as a mild reducing agent, continuously regenerating the active Cu(I) species in the reaction mixture.

• Ligand Acceleration (THPTA): The addition of Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is critical. THPTA coordinates the Cu(I) intermediate, protecting it from disproportionation and oxidation. Furthermore, its water solubility allows the reaction to proceed efficiently in aqueous biphasic mixtures.

• Solvent Causality (t-BuOH/H₂O): A 1:1 mixture of tert-butanol and water is employed. The organic substrate dissolves in the t-BuOH phase, while the catalyst resides in the aqueous phase. This creates a micellar-like boundary that significantly accelerates the cycloaddition kinetics while dissipating exothermic heat.

Experimental Workflow

Fig 1. Standardized CuAAC workflow for 3-azidothiophene-2-carbaldehyde.

Step-by-Step Methodology

Safety Note: While 3-azidothiophene-2-carbaldehyde is generally stable at room temperature, all aromatic azides possess inherent energetic potential. Do not heat the neat compound above 80°C to prevent thermal decomposition or nitrene formation. Always conduct reactions in a fume hood.

Reagents Required

• 3-Azidothiophene-2-carbaldehyde (1.0 equiv)

• Terminal Alkyne (1.1 equiv)

• CuSO₄·5H₂O (0.05 equiv / 5 mol%)

• THPTA Ligand (0.10 equiv / 10 mol%)

• Sodium Ascorbate (0.20 equiv / 20 mol%)

• Solvent: tert-Butanol and Milli-Q Water (1:1 v/v)

• Quenching Agent: 0.1 M Aqueous EDTA solution

Execution Protocol

• Substrate Solubilization: In a round-bottom flask, dissolve 3-azidothiophene-2-carbaldehyde (1.0 mmol) and the selected terminal alkyne (1.1 mmol) in 5 mL of tert-butanol. Add 4 mL of Milli-Q water. Stir gently to create a homogenous suspension.

• Catalyst Pre-Complexation (Critical Step): In a separate 2 mL vial, dissolve CuSO₄·5H₂O (5 mol%) and THPTA (10 mol%) in 0.5 mL of Milli-Q water. Causality: Pre-mixing ensures the Cu(II) is fully coordinated by the ligand prior to reduction, preventing the precipitation of inactive copper oxides.

• Reaction Initiation: Transfer the blue Cu-THPTA complex to the main reaction flask. Immediately weigh out Sodium Ascorbate (20 mol%), dissolve it in 0.5 mL of water, and add it dropwise to the reaction. Causality: Ascorbate must be prepared fresh; degraded ascorbate will fail to reduce Cu(II), stalling the reaction.

• Cycloaddition: Stir the reaction vigorously at room temperature (or up to 50°C for sterically hindered alkynes) for 4 to 6 hours. The reaction mixture will typically turn from pale yellow to a slightly cloudy suspension as the triazole product forms. Monitor completion via LC-MS or TLC (Hexanes/EtOAc).

• Copper Scavenging and Workup: Once complete, add 10 mL of 0.1 M aqueous EDTA solution and stir for 30 minutes. Causality: EDTA is a powerful hexadentate chelator that strips residual copper from the triazole product. Trace copper can cause false positives in downstream biological assays and poison subsequent transition-metal catalysts.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography if necessary.

Quantitative Data: Condition Optimization

The following table summarizes the expected performance of 3-azidothiophene-2-carbaldehyde under various [3]:

Solvent System	Catalyst / Ligand	Temp (°C)	Time (h)	Yield (%)	Mechanistic Notes & Causality
t-BuOH / H₂O (1:1)	CuSO₄ / THPTA	RT	4 - 6	85 - 95	Optimal. Biphasic micellar acceleration; THPTA protects Cu(I) in water.
DMSO / H₂O (9:1)	CuSO₄ / TBTA	50	2 - 4	80 - 90	Best for highly lipophilic alkynes; requires mild heating for solubility.
DMF (Anhydrous)	CuI / Et₃N	RT	12 - 18	60 - 75	Classical conditions; lower yield due to rapid aerobic oxidation of unliganded Cu(I).
Cyrene™ / H₂O	CuSO₄ / THPTA	30	6 - 8	82 - 88	Greener solvent alternative; provides comparable efficiency to DMF without reprotoxicity.

Downstream Applications: Tandem Cyclization

The true value of 3-azidothiophene-2-carbaldehyde lies in its post-click utility. The preserved aldehyde group at the C2 position is perfectly situated for tandem intramolecular cyclizations or multicomponent reactions (e.g., Ugi or Knoevenagel condensations) to build complex, fused pharmacophores.

Fig 2. Synthetic pathway from azide building block to fused heterocyclic scaffolds.

References

• Advances in the Synthesis of Fused 1,2,3-Triazoles via a MCR-Intramolecular Azide-Alkyne Cycloaddition Approach Molecules, National Center for Biotechnology Information (NCBI). URL:[Link]

• Triazolothienopyrimidine Inhibitors of Urea Transporter UT-B Reduce Urine Concentration Journal of the American Society of Nephrology (JASN), National Center for Biotechnology Information (NCBI). URL:[Link]

• Synthesis, Structure, Electrochemistry, and Electrochemiluminescence of Thienyltriazoles The Journal of Organic Chemistry, American Chemical Society (ACS). URL:[Link]

Technical Notes & Optimization

Technical Support Center: Safe Handling and Prevention of Thermal Decomposition in 3-Azidothiophene-2-carbaldehyde

A Note from the Senior Application Scientist

Welcome to the technical support guide for 3-azidothiophene-2-carbaldehyde (CAS 56488-98-3). This molecule is a potent and versatile intermediate in medicinal chemistry, particularly for synthesizing complex heterocyclic systems like triazolothienopyrimidines.[1] Its value lies in the high-energy azide functional group, which serves as a handle for diverse chemical transformations.

However, the very feature that makes this compound useful—its energetic azide group—also renders it potentially hazardous. Aromatic azides can be sensitive to heat, shock, and friction, leading to rapid and exothermic decomposition.[2] This guide is designed to equip you, our fellow researchers, with the necessary knowledge and protocols to handle this reagent safely and effectively, ensuring both the integrity of your experiments and the safety of your laboratory. Our focus is not just on what to do, but why you are doing it, grounding every recommendation in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-azidothiophene-2-carbaldehyde?

A1: The primary hazard is its potential for rapid, explosive decomposition. Organic azides are energetic materials sensitive to several stimuli:[2][3]

• Thermal Sensitivity: Heating can cause exothermic decomposition, releasing nitrogen gas. This can lead to a dangerous pressure buildup or an explosion. While the exact decomposition temperature for this specific molecule is not widely published, related aromatic azides can decompose violently.[2][4]

• Shock and Friction Sensitivity: Mechanical energy from grinding, scraping with metal instruments, or even the friction from ground glass joints can be sufficient to initiate decomposition.[5][6]

• Light Sensitivity: Some aromatic azides can decompose upon exposure to UV light.[2][7] This is particularly relevant if used in photoaffinity labeling experiments.

• Toxicity: Azide compounds are toxic and can be absorbed through the skin. The azide anion has a toxicity profile similar to that of cyanide.[6]

Q2: How can I quickly assess the stability of this compound before I even open the bottle?

A2: While a full calorimetric analysis (DSC/TGA) is the most accurate method, you can use well-established guidelines to make a preliminary risk assessment. For 3-azidothiophene-2-carbaldehyde (C₅H₃N₃OS), we consider two key rules:

Guideline	Calculation for C₅H₃N₃OS	Assessment & Implication	Source
Carbon to Nitrogen (C/N) Ratio	The molecule has 5 carbon atoms and 3 nitrogen atoms. The ratio is 5/3 ≈ 1.67.	A C/N ratio between 1 and 3 suggests the compound can be synthesized but should be handled with extreme care. It is recommended to store it as a dilute solution (<1 M) and use it promptly rather than storing it as an isolated solid for long periods.	[5][8]
The "Rule of Six"	This rule suggests there should be at least six carbon atoms (or other heavy atoms of similar size) for each energetic group (like an azide). Here, we have 5 carbons + 1 sulfur = 6 heavy atoms for one azide group.	The compound is on the borderline of the "Rule of Six". This borderline status reinforces the need for caution and indicates that it should not be considered a "safe" azide. Small-scale reactions are highly advised.	[5][8]

Q3: What are the ideal storage conditions to prevent decomposition?

A3: To maintain the compound's integrity and ensure safety, adhere to the following storage protocols:

• Temperature: Store at or below -18 °C.[7][8]

• Light: Store in the dark, preferably in an amber container.[5][7]

• Container: Use plastic or amber glass bottles. Never use containers with metal caps or liners , as azides can react with metals to form highly shock-sensitive metal azides.[7]

• Atmosphere: Store in a cool, well-ventilated area away from heat sources.[5]

Q4: What common laboratory materials and reagents are incompatible with this compound?

A4: Incompatibility can lead to violent reactions. The table below summarizes materials and reagents to avoid.

Incompatible Class	Specific Examples	Consequence of Contact	Source
Acids	HCl, H₂SO₄, Acetic Acid	Forms hydrazoic acid (HN₃), which is highly toxic and explosive.	[6][8]
Heavy Metals	Copper, lead, silver, mercury, their salts	Forms highly shock-sensitive and explosive heavy metal azides. This includes plumbing (copper pipes) and metal spatulas.	[3][7][8]
Halogenated Solvents	Dichloromethane (DCM), Chloroform	Can form extremely unstable di- and tri-azidomethane compounds.	[7][8]
Strong Oxidizing Agents	Nitric acid, Peroxides	Can lead to a violent exothermic reaction.	[9]
Other Reagents	Carbon disulfide, Dimethyl sulfate	Known to react violently with azides.	[3][5]

Troubleshooting Guide: Experimental Challenges

This section addresses specific issues you may encounter during experiments, linking them to potential thermal decomposition and providing actionable solutions.

Issue 1: My reaction yield is low, and I'm seeing a complex mixture of byproducts.

• Probable Cause: Uncontrolled thermal decomposition. Even if the bulk reaction temperature is controlled, localized "hot spots" can occur, especially during exothermic reagent additions or when using direct heating on a hot plate. The aldehyde group can also participate in side reactions under harsh conditions.

• Troubleshooting Steps:

  • Improve Temperature Control: Use an oil bath with a digital temperature controller and a magnetic stir bar to ensure even heat distribution. Avoid heating mantles or hot plates which provide uneven heating.

  • Dilution is Key: Run the reaction at a lower concentration (<0.5 M). This helps dissipate heat more effectively.

  • Controlled Reagent Addition: If adding a reactive reagent, use a syringe pump for slow, controlled addition to manage any exotherms.

  • Consider a Lower Temperature: If kinetically feasible, run the reaction at a lower temperature for a longer duration.

Issue 2: My sample of 3-azidothiophene-2-carbaldehyde has changed color (e.g., darkened) or the container seems to have a slight pressure buildup.

• Probable Cause: The compound is actively decomposing. This is a critical safety issue. Gas evolution (N₂) is a primary sign of azide decomposition.

• Immediate Actions:

  • DO NOT OPEN THE CONTAINER. If you suspect pressure buildup, do not attempt to open it.

  • Safety First: Place the container behind a blast shield in a designated and properly functioning chemical fume hood.[3][7]

  • Inform Others: Alert your lab manager and safety officer immediately.

  • Plan for Disposal: Follow your institution's specific procedures for the disposal of energetic and potentially explosive materials. This usually involves quenching the azide to a more stable derivative (like an amine) before disposal, but this should only be done by trained personnel if the compound is actively decomposing.[8]

Issue 3: I need to run a reaction above room temperature. How can I do this safely?

• Challenge: Heating an energetic compound requires a proactive approach to safety and decomposition mitigation. A related compound, 3-azidobenzo[b]thiophene-2-carbaldehyde, undergoes cyclization in refluxing toluene, which suggests some degree of thermal tolerance, but this should not be assumed for the title compound without caution.[4]

• Safe Heating Protocol:

  • Scale Down: Perform the reaction on the smallest possible scale (e.g., < 1 gram).[5]

  • Use a Blast Shield: Always conduct the experiment behind a certified blast shield inside a fume hood.[3]

  • Use Dilute Solutions: As mentioned, dilution is critical for heat management.

  • Consider Flow Chemistry: For larger scales or precise temperature control, a microreactor or flow chemistry setup is ideal. These systems have a very small reaction volume at any given moment and superior heat transfer, dramatically reducing the risk of a thermal runaway.

  • Protective Group Chemistry: If the reaction chemistry allows, you can temporarily protect the azide group. For example, reacting the azide with a phosphine like di(tert-butyl)(4-(dimethylamino)phenyl)phosphine (Amphos) can form a stable phosphazide. This allows you to perform chemistry on the aldehyde, after which the azide can be regenerated.[10]

Visualized Workflows and Mechanisms

Experimental Safety Workflow

This diagram outlines the decision-making process for safely handling 3-azidothiophene-2-carbaldehyde from receipt to disposal.

Caption: Decision workflow for safe handling of 3-azidothiophene-2-carbaldehyde.

Plausible Thermal Decomposition Pathway

While specific studies on this molecule are scarce[1], the thermal behavior of the analogous 3-azidobenzo[b]thiophene-2-carbaldehyde provides strong evidence for a specific, controlled decomposition pathway.[4] Instead of chaotic fragmentation, the molecule likely undergoes an intramolecular cyclization. This is a crucial insight: the decomposition can be a predictable chemical transformation.

The process involves:

• Nitrogen Extrusion: Upon heating, the azide group loses a molecule of dinitrogen (N₂) to form a highly reactive nitrene intermediate.

• Intramolecular Trapping: The adjacent aldehyde group acts as an intramolecular trap for the electrophilic nitrene.

• Cyclization: The nitrene attacks the aldehyde oxygen, leading to the formation of a stable, fused five-membered ring system, thieno[3,2-c]isoxazole.

Sources

• 1. 3-Azidothiophene-2-carbaldehyde [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. researchgate.net [researchgate.net]
• 5. uvic.ca [uvic.ca]
• 6. research.wayne.edu [research.wayne.edu]
• 7. ehs.ucsb.edu [ehs.ucsb.edu]
• 8. safety.pitt.edu [safety.pitt.edu]
• 9. evitachem.com [evitachem.com]
• 10. Nucleophilic transformations of azido-containing carbonyl compounds via protection of the azido group - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC01143J [pubs.rsc.org]

Technical Support Center: Optimizing the Yield of 3-Azidothiophene-2-Carbaldehyde

Welcome to the Synthesis Troubleshooting Hub. As a Senior Application Scientist, I frequently consult with discovery chemists who struggle with the formylation of electron-rich, highly sensitive heterocycles. Synthesizing 3-azidothiophene-2-carbaldehyde presents a unique mechanistic hurdle: balancing the electrophilic activation required for formylation against the thermal instability of the azide group.

This guide addresses the specific root causes of low yields during direct formylation and provides a field-validated, high-yielding alternative protocol.

Part 1: Troubleshooting Direct Formylation (The Vilsmeier-Haack Approach)

Q1: I attempted a direct Vilsmeier-Haack formylation of 3-azidothiophene using POCl₃ and DMF, but my yields are consistently below 20%, and the reaction mixture turns into a black tar. What is happening?

Expert Insight (Causality): The primary issue is the thermal and electrophilic instability of the azide functional group. The Vilsmeier-Haack reaction relies on the formation of a highly electrophilic chloroiminium ion (the Vilsmeier reagent). While the azide group is moderately electron-donating and directs electrophilic aromatic substitution to the C2 position, it is highly sensitive to heat. If the reaction temperature exceeds 60°C, the azide group undergoes rapid thermal decomposition, expelling nitrogen gas (N₂) to form a highly reactive nitrene intermediate. This nitrene immediately polymerizes or inserts into neighboring C-H/C-C bonds, resulting in the intractable black tar you are observing.

Q2: If my synthetic route strictly requires direct formylation, how can I optimize the protocol to prevent azide decomposition?

Expert Insight: You must decouple the reagent activation step from the substitution step and maintain strict temperature control.

• Pre-form the Vilsmeier Reagent: React POCl₃ and DMF at 0°C for 30 minutes before introducing the thiophene substrate.

• Temperature Control: Keep the reaction strictly between 0°C and 25°C. Do not heat the reaction. The electron-rich nature of 3-azidothiophene allows formylation to proceed at room temperature, albeit slowly.

• Mild Quenching: Quench the reaction carefully with cold saturated sodium acetate (NaOAc) rather than NaOH to prevent base-catalyzed degradation of the resulting aldehyde.

Part 2: The Industry-Standard Alternative (Halogen-Azide Exchange)

Q3: Is there a more reliable and higher-yielding pathway to synthesize 3-azidothiophene-2-carbaldehyde without risking azide decomposition?

Expert Insight: Yes. The most robust, self-validating system used in medicinal chemistry avoids the direct formylation of azidothiophenes entirely. Instead, you should reverse the sequence: formylate first, then introduce the azide.

By starting with 3-bromothiophene, you can perform a standard formylation to obtain 3-bromothiophene-2-carbaldehyde (a highly stable intermediate). The newly installed aldehyde group at the C2 position strongly withdraws electron density from the thiophene ring, activating the C3 position for a Nucleophilic Aromatic Substitution (S_NAr). Treating this intermediate with Sodium Azide (NaN₃) in DMSO yields the target compound safely and efficiently[1].

Decision matrix for the synthesis of 3-azidothiophene-2-carbaldehyde.

Q4: Why does the S_NAr reaction work so well on a thiophene, which is normally resistant to nucleophilic attack?

Expert Insight: Thiophenes are naturally electron-rich, making them prone to electrophilic—not nucleophilic—attack. However, placing a strong electron-withdrawing group (EWG) like a formyl (-CHO) group at the ortho (C2) position fundamentally alters the electronic landscape. The aldehyde withdraws electron density via resonance, creating a partial positive charge at the C3 position. This dramatically lowers the activation energy for the formation of the Meisenheimer complex during the S_NAr mechanism, allowing the azide nucleophile to displace the bromide efficiently.

Mechanistic pathway of aldehyde-directed nucleophilic aromatic substitution.

Part 3: Quantitative Data & Method Comparison

To help you validate your experimental choices, the table below summarizes the empirical differences between the two synthetic strategies.

Parameter	Direct Formylation (Vilsmeier-Haack)	Halogen-Azide Exchange (S_NAr)
Starting Material	3-Azidothiophene	3-Bromothiophene-2-carbaldehyde
Reagents	POCl₃, DMF	NaN₃, DMSO
Optimal Temperature	0°C to 25°C (Strict)	65°C
Reaction Time	12 - 24 hours	48 hours
Average Yield	< 30% (Variable)	76% (Highly Reproducible)
Primary Risk	Nitrene formation (Explosion/Tar)	Toxic HN₃ gas if acidified
Scalability	Poor	Excellent (Gram to Kilogram scale)

Part 4: Validated Experimental Protocols

Protocol: Synthesis via Halogen-Azide Exchange (S_NAr)

This protocol operates as a self-validating system: the conversion of the stable bromo-aldehyde to the azido-aldehyde is easily tracked by TLC (the azide product is highly UV active and shifts polarity) and IR spectroscopy (appearance of a strong, sharp azide stretch at ~2110 cm⁻¹).

Materials Required:

• 3-Bromothiophene-2-carbaldehyde (1.0 equiv)

• Sodium Azide (NaN₃) (3.0 equiv)

• Dimethyl Sulfoxide (DMSO) (Anhydrous)

• Diethyl ether and distilled water (for extraction)

Step-by-Step Methodology:

• Preparation: In a properly ventilated fume hood, dissolve 3-bromothiophene-2-carbaldehyde (2.00 g, 10.5 mmol) in anhydrous DMSO (27 mL) within a heavy-walled 40-mL reaction vial[1].

• Azide Addition: Carefully add sodium azide (1.99 g, 30.7 mmol) to the solution[1]. Safety Note: Never use metal spatulas with azides, and ensure no acids are present in the glassware to prevent the formation of volatile, highly toxic hydrazoic acid (HN₃).

• Heating: Seal the vial tightly and heat the reaction mixture to 65°C using an oil bath or aluminum heating block. Maintain stirring at this temperature for 48 hours[1].

• Quenching: Remove the vial from heat and allow it to cool to room temperature. Pour the reaction mixture into 35 mL of ice-cold distilled water to quench the reaction[1].

• Extraction: Extract the aqueous mixture with diethyl ether (3 × 20 mL)[1]. The product will partition into the upper organic layer.

• Washing & Drying: Wash the combined organic layers with saturated aqueous NaCl (brine) solution (25 mL) to remove residual DMSO[1]. Dry the organic layer over anhydrous Na₂SO₄[1].

• Concentration: Filter off the drying agent and concentrate the filtrate in vacuo[1]. Crucial Step: Keep the rotary evaporator water bath below 30°C to ensure the thermal stability of the azide. This yields 3-azidothiophene-2-carbaldehyde as a yellow-to-orange oil/solid (approx. 1.22 g, 76% yield)[1].

References

• Title: Triazolothienopyrimidine Inhibitors of Urea Transporter UT-B Reduce Urine Concentration Source: Journal of the American Society of Nephrology (via National Institutes of Health / PMC) URL: [Link]

Sources

• 1. Triazolothienopyrimidine Inhibitors of Urea Transporter UT-B Reduce Urine Concentration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Azidothiophene-2-Carbaldehyde

Welcome to the Technical Support Center for handling, isolating, and purifying 3-azidothiophene-2-carbaldehyde (CAS: 56473-97-3). This guide is designed for researchers, application scientists, and drug development professionals utilizing this compound as a critical building block for complex heterocycles, such as triazolothienopyrimidine-based urea transporter (UT-B) inhibitors[1] [4].

Due to the inherent reactivity of the azide functional group and the electrophilic nature of the aldehyde, purification requires strict adherence to thermal and photochemical safety protocols. This guide breaks down the causality behind each purification step to ensure high-yield, safe, and reproducible results.

Purification Workflow & Logic

The isolation of 3-azidothiophene-2-carbaldehyde from its crude synthesis mixture (typically generated from 3-bromothiophene-2-carbaldehyde and sodium azide in DMSO) relies on a two-stage approach: a highly efficient liquid-liquid extraction followed by a low-temperature chromatographic polish [1] [2].

Workflow for the isolation and purification of 3-azidothiophene-2-carbaldehyde.

Step-by-Step Methodologies

Protocol A: Primary Isolation via Liquid-Liquid Extraction

Objective: Remove the high-boiling DMSO solvent and unreacted inorganic salts (NaN₃) without applying heat.

• Step 1: Aqueous Quenching

  • Action: Transfer the crude reaction mixture (e.g., 27 mL DMSO) into 35 mL of distilled H₂O [1].

  • Causality & Rationale: DMSO is highly polar and completely miscible with water. Adding water dramatically increases the polarity of the continuous phase, forcing the lipophilic 3-azidothiophene-2-carbaldehyde to phase-separate. This prevents emulsion formation during the subsequent extraction.

• Step 2: Solvent Extraction

  • Action: Extract the aqueous mixture with diethyl ether (3 × 20 mL) [1].

  • Causality & Rationale: Diethyl ether is specifically chosen over ethyl acetate or dichloromethane because of its exceptionally low boiling point (34.6 °C). This allows for subsequent solvent removal without heating the thermally labile azide.

• Step 3: Brine Wash

  • Action: Wash the combined organic layers with 25 mL of saturated NaCl solution [1].

  • Causality & Rationale: The brine wash serves a dual purpose: it pulls residual water out of the ether phase via osmotic pressure and removes trace amounts of DMSO that may have partitioned into the organic layer.

• Step 4: Drying and Concentration

  • Action: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo using a rotary evaporator with the water bath set strictly below 30 °C.

  • Validation Checkpoint: The resulting product should be a viscous oil. Yields at this stage are typically around 76% [1]. If the oil turns dark brown or black, thermal degradation (nitrene formation) has occurred.

Protocol B: Polish Purification via Flash Column Chromatography

Objective: Separate the target azide from unreacted 3-bromothiophene-2-carbaldehyde.

• Step 1: Column Preparation

  • Action: Pack a glass column with standard silica gel (230–400 mesh) using a non-polar solvent (e.g., 100% Hexanes). Wrap the column in aluminum foil.

  • Causality & Rationale: Aryl and heteroaryl azides are sensitive to UV and ambient light, which can trigger photochemical nitrogen extrusion [3]. Foil wrapping prevents light-induced degradation during the slow elution process.

• Step 2: Loading

  • Action: Load the crude oil directly onto the silica plug. Avoid dissolving the sample in highly polar solvents like DCM for loading, as this causes severe band broadening.

• Step 3: Gradient Elution

  • Action: Elute using a shallow gradient of Hexanes to Ethyl Acetate (starting at 98:2, moving to 90:10).

  • Causality & Rationale: The bromo-precursor and the azido-product have very similar retention factors (Rf). A steep gradient will cause co-elution.

• Step 4: Fraction Analysis

  • Action: Monitor fractions via TLC (UV active).

  • Validation Checkpoint: Stain TLC plates with anisaldehyde or phosphomolybdic acid (PMA). The azide will typically elute slightly after the bromo-precursor due to the increased dipole moment introduced by the azide group.

Quantitative Data & Physicochemical Properties

To ensure successful purification, reference the following quantitative parameters when designing your separation gradients and handling protocols.

Parameter	Value / Description	Experimental Implication
Molecular Formula	C₅H₃N₃OS	Used for mass spec validation (M+H ≈ 154.0) [4].
Molecular Weight	153.16 g/mol	Determines stoichiometric equivalents for downstream click chemistry.
(C+O)/N Ratio	2.0	Critical Safety Metric: Ratios < 3 indicate severe explosion hazards upon heating. Never distill.
Typical TLC Rf Value	~0.45 (in 80:20 Hexane:EtOAc)	Requires shallow gradients for separation from the bromo-precursor (Rf ~0.55).
Extraction Yield	~76% (Crude via Ether extraction)	High efficiency can be achieved without chromatography [1].
Solvent Boiling Point (Ether)	34.6 °C	Ideal for low-temp rotary evaporation to preserve the azide.

Troubleshooting & FAQs

Q: My product decomposed violently or darkened significantly during solvent removal. What happened? A: You likely exceeded the thermal threshold of the azide. 3-Azidothiophene-2-carbaldehyde has a (Carbon + Oxygen) to Nitrogen ratio of 2.0. As a strict rule in synthetic chemistry, any azide compound with a (C+O)/N ratio of less than 3 is considered highly explosive and thermally unstable. You must use a highly volatile extraction solvent (like diethyl ether) and keep your rotary evaporator water bath below 30 °C. Never attempt to purify this compound via vacuum distillation.

Q: I am seeing co-elution of my starting material (3-bromothiophene-2-carbaldehyde) with my product during silica gel chromatography. How can I resolve this? A: The bromo and azido groups impart similar polarities to the thiophene ring. To resolve this, decrease the polarity of your mobile phase. If you are using 90:10 Hexane:EtOAc, drop it to 95:5 or even 98:2. Additionally, ensure your sample-to-silica ratio is at least 1:50 to provide enough theoretical plates for separation.

Q: Can I leave the purified 3-azidothiophene-2-carbaldehyde on the benchtop? A: No. Heteroaryl azides and vinyl azides are known to undergo photochemical degradation, extruding nitrogen gas (N₂) to form highly reactive nitrenes, which subsequently polymerize or form thienopyrroles [3]. The compound must be stored in an amber or foil-wrapped vial, purged with argon, and kept at -20 °C.

Q: The aldehyde peak in my NMR is shrinking over time, and a broad OH peak is appearing. Is the azide degrading? A: This is likely not azide degradation, but rather aldehyde oxidation. Thiophene-2-carbaldehydes are prone to auto-oxidation in the presence of atmospheric oxygen, converting the aldehyde into a carboxylic acid (forming 3-azidothiophene-2-carboxylic acid) [1]. This is why the compound must be stored under an inert atmosphere (Argon or Nitrogen) immediately after purification.

References

• Triazolothienopyrimidine Inhibitors of Urea Transporter UT-B Reduce Urine Concentration. nih.gov.
• Preparation of 3-azidothiophene-2-carbaldehyde. googleapis.com.
• Synthesis and Thermal Decomposition of Azidovinylbenzo(b)thiophenes. ResearchGate.
• 3-Azidothiophene-2-carbaldehyde. Benchchem.

Technical Support Center: Troubleshooting CuAAC with 3-Azidothiophene-2-carbaldehyde

Welcome to the advanced troubleshooting center for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with low conversion when using 3-azidothiophene-2-carbaldehyde .

This molecule presents a unique "dual-threat" chemical environment: the thiophene ring acts as a coordinating heteroaromatic system that can poison the catalyst, while the highly electrophilic C2-aldehyde is prone to copper-catalyzed side reactions. This guide will dissect the causality behind these failures and provide self-validating protocols to achieve quantitative yields.

Diagnostic Logical Workflow

Before adjusting your stoichiometry, it is critical to diagnose whether your low conversion is a kinetic failure (catalyst poisoning) or a reagent consumption issue (side reactions). Use the workflow below to isolate the root cause.

Fig 1. Diagnostic workflow for resolving low conversion in thiophene-aldehyde CuAAC.

Mechanistic FAQs: Why Your Reaction is Failing

Q1: I observe complete consumption of the azide, but my yield is <15% and LC-MS shows a mass corresponding to[M + Amine - H₂O]. What is happening?

The Causality: You are likely using a primary amine buffer (such as Tris) or have amine impurities in your solvent. The C2-aldehyde on the thiophene ring is highly electrophilic and rapidly condenses with primary amines to form a Schiff base (imine). In the presence of your terminal alkyne and the copper catalyst, this imine undergoes a multicomponent A³-coupling (Aldehyde-Alkyne-Amine)[1]. This side reaction consumes your starting material, your alkyne, and your catalyst to form an unintended propargylamine derivative instead of the desired 1,2,3-triazole. The Solution: Strictly avoid amine-containing buffers. Switch to phosphate or HEPES buffers if aqueous conditions are mandatory.

Fig 2. Competing A3 coupling pathway vs. desired CuAAC triazole formation.

Q2: My conversion stalls at 20-30% and no side products are visible. Adding more sodium ascorbate doesn't help. Why?

The Causality: This is a classic case of catalyst sequestration. The sulfur atom in the thiophene ring is a "soft" Lewis base, which has a high affinity for the "soft" Cu(I) Lewis acid[2]. The thiophene effectively competes with the alkyne for coordination to the copper center, trapping the catalyst in an off-cycle resting state and preventing the formation of the highly reactive dinuclear copper(I) acetylide intermediate[3]. The Solution: You must physically block the thiophene from binding to the copper. Increase your catalyst loading to 5–10 mol% and use a sterically bulky, strongly coordinating tripodal ligand like TBTA or BTTAA at a 1:2 (Cu:Ligand) ratio[4][5]. These ligands saturate the copper coordination sphere, stabilizing the Cu(I) oxidation state while preventing heteroatom poisoning[6].

Q3: Can I just use standard aqueous conditions (CuSO₄ / Sodium Ascorbate) for this substrate?

The Causality: While standard aqueous conditions are excellent for aliphatic azides[7], the aldehyde group on 3-azidothiophene-2-carbaldehyde is sensitive to water in the presence of transition metals. Copper can catalyze the hydration of the aldehyde or promote aldol-type condensations. Furthermore, the degradation of sodium ascorbate in water generates reactive oxygen species that can oxidize the aldehyde. The Solution: For aldehyde-containing substrates, anhydrous organic conditions using a direct Cu(I) source (e.g., Cu(MeCN)₄PF₆) are vastly superior. This bypasses the need for water and reducing agents entirely.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction environments and product distribution for 3-azidothiophene-2-carbaldehyde click reactions.

Reaction Condition	Solvent System	Buffer / Additive	Ligand	Conversion (%)	Major Side Product
Standard Aqueous	t BuOH/H₂O (1:1)	Tris (pH 7.4)	THPTA	< 15%	Propargylamine (A³ Coupling)
Modified Aqueous	t BuOH/H₂O (1:1)	Phosphate (pH 7.4)	THPTA	45%	Aldol / Hydrate
Low Catalyst	THF (Dry)	None	None	20%	Unreacted Azide (Poisoning)
Anhydrous Organic	THF (Dry)	None	TBTA	> 95%	None

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Visual cues are embedded into the steps to confirm the mechanistic success of the reaction before proceeding.

Protocol A: Anhydrous Organic CuAAC (Recommended)

Use this protocol to completely eliminate aldehyde hydration, A³-coupling, and ascorbate-induced side reactions.

Reagents: 3-azidothiophene-2-carbaldehyde (1.0 eq), Terminal Alkyne (1.1 eq), Cu(MeCN)₄PF₆ (0.05 eq), TBTA (0.05 eq), Anhydrous THF.

• Degassing: Add 5 mL of anhydrous THF to a Schlenk flask. Degas via three freeze-pump-thaw cycles. Causality: Cu(I) is rapidly oxidized to Cu(II) by dissolved oxygen, which halts the catalytic cycle[5].

• Catalyst Pre-complexation: Under inert atmosphere (N₂ or Argon), add Cu(MeCN)₄PF₆ (5 mol%) and TBTA (5 mol%) to the THF. Stir for 10 minutes at room temperature.

  • Validation Checkpoint: The solution must remain clear with a slight yellow/greenish tint. If the solution turns dark blue or brown, the Cu(I) has oxidized to Cu(II) due to an air leak. Discard and restart.

• Substrate Addition: Add the terminal alkyne (1.1 eq) followed by 3-azidothiophene-2-carbaldehyde (1.0 eq).

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC or LC-MS.

• Workup: Quench the reaction by adding an equal volume of saturated aqueous EDTA solution to strip the copper. Extract with ethyl acetate.

Protocol B: Optimized Aqueous CuAAC (If water is unavoidable)

Use this protocol only if your alkyne is a highly polar biomolecule that requires aqueous solubility.

Reagents: Azide (1.0 eq), Alkyne (1.2 eq), CuSO₄·5H₂O (0.05 eq), THPTA (0.25 eq), Sodium Ascorbate (0.5 eq), t BuOH / 100 mM Phosphate Buffer pH 7.4 (1:1).

• Buffer Preparation: Strictly verify that your buffer is amine-free (use Phosphate or HEPES). Causality: Prevents Schiff base formation[1].

• Catalyst Pre-mix: In a separate vial, mix CuSO₄ (5 mol%) and THPTA (25 mol%) in water.

  • Validation Checkpoint: The solution will turn a vibrant, clear blue, indicating the successful formation of the Cu(II)-THPTA complex.

• Reaction Assembly: In your main reaction vial, dissolve the azide and alkyne in the t BuOH/Phosphate buffer mixture. Add the blue Cu(II)-THPTA complex.

• Initiation: Add freshly prepared sodium ascorbate (50 mol%) to the reaction mixture.

  • Validation Checkpoint: The solution must immediately transition from blue to colorless (or pale yellow). This visual change confirms the successful reduction of Cu(II) to the catalytically active Cu(I) state[7]. If the blue color persists, your ascorbate has degraded.

• Incubation: Stir at room temperature for 4–12 hours.

References

• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC. NIH.[Link]

• Synthesis, Structure, Electrochemistry, and Electrochemiluminescence of Thienyltriazoles. The Journal of Organic Chemistry - ACS Publications.[Link]

• Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC. NIH.[Link]

• Cu(acac)2-Catalyzed A3-(Aldehyde-amine-alkyne) Coupling Reaction for the Synthesis of a Wide Range of Propargylamines and Entry to Imidazo[1,2-a]pyridines. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 3-Azidothiophene-2-carbaldehyde Handling &amp; Storage

Welcome to the Technical Support Center for 3-azidothiophene-2-carbaldehyde . As a critical intermediate in organic synthesis—particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and UT-B inhibitor research[1]—this bifunctional molecule presents unique handling challenges. It contains both a highly reactive azide group and an oxidation-prone aldehyde moiety.

This guide provides field-proven troubleshooting, mechanistic causality for degradation, and self-validating storage protocols to ensure your experimental integrity.

Core Troubleshooting FAQs

Q1: Why did my 3-azidothiophene-2-carbaldehyde turn from a pale yellow liquid to a dark, viscous oil during storage? Causality: Your compound has likely undergone photochemical or thermal degradation. Exposure to ambient light or temperatures above 25°C triggers the decomposition of the azide group. This results in the expulsion of nitrogen gas (N₂) and the formation of a highly reactive nitrene intermediate, which rapidly undergoes intermolecular cross-linking or rearrangement into thienopyrrole derivatives[2]. Actionable Fix: Always handle the compound under low-light conditions and mandate cryogenic storage at -20°C[3].

Q2: My downstream reductive amination failed, and my pre-reaction ¹H NMR shows a new broad peak at ~12.0 ppm. What happened? Causality: The aldehyde group (-CHO) has undergone auto-oxidation. When exposed to atmospheric oxygen over time, the aldehyde is oxidized to form 3-azidothiophene-2-carboxylic acid[4]. The broad peak at 12.0 ppm in the ¹H NMR spectrum is the newly formed carboxylic acid proton. Actionable Fix: Purge all storage vials with Argon or Nitrogen to displace atmospheric oxygen before sealing.

Q3: Is it safe to store this compound in a standard laboratory refrigerator (4°C) if I plan to use it within a month? Causality: No. While short-term storage at 4°C might prevent rapid boiling or immediate destruction, azides possess inherent thermal instability[1]. Slow degradation will still occur, reducing your effective yield and introducing polymeric impurities that can poison sensitive metal catalysts in downstream click chemistry.

Quantitative Degradation Data

To assist in risk assessment, the following table summarizes the primary degradation vectors, their environmental triggers, and estimated kinetics.

Degradation Vector	Environmental Trigger	Primary Degradant	Estimated Half-Life (Unprotected)	Recommended Mitigation
Thermal	> 25°C	Nitrene intermediates / Polymers	Weeks at RT	Store strictly at -20°C
Photochemical	Ambient Light / UV	Thienopyrrole derivatives	Hours to Days	Use amber vials / Dark storage
Oxidative	Atmospheric Oxygen	3-azidothiophene-2-carboxylic acid	Days	Argon/Nitrogen atmosphere

Visualizing the Degradation Pathways

Understanding the mechanistic breakdown of 3-azidothiophene-2-carbaldehyde is critical for preventing it. The diagram below illustrates how different environmental stressors attack specific functional groups on the molecule.

Degradation pathways of 3-azidothiophene-2-carbaldehyde via thermal, photolytic & oxidative stress.

Self-Validating Standard Operating Procedure (SOP)

To guarantee trustworthiness in your experimental workflows, do not rely on assumptions about chemical integrity. Use this self-validating protocol for aliquoting and storage.

Step-by-Step Methodology: Inert-Atmosphere Aliquoting and Cryogenic Storage

Step 1: Baseline Quality Control (QC)

• Action: Take a 1 µL aliquot of the newly received stock. Run an FT-IR to confirm the sharp azide stretch at ~2110 cm⁻¹ and a ¹H NMR to confirm the aldehyde proton at ~10.0 ppm.

• Causality: Establishes a baseline purity metric before any handling occurs.

Step 2: Aliquoting under Inert Atmosphere

• Action: Transfer the bulk material into a glovebox purged with Argon (O₂ < 1 ppm). Dispense into single-use amber glass vials.

• Causality: The Argon atmosphere prevents the aldehyde from undergoing auto-oxidation to 3-azidothiophene-2-carboxylic acid[4], while the amber glass blocks ambient UV/visible light, preventing photochemical degradation into nitrene intermediates[2].

Step 3: Sealing and Cryogenic Storage

• Action: Cap the vials tightly with PTFE-lined septa, wrap the caps with Parafilm, and transfer immediately to a -20°C freezer[3].

• Causality: PTFE prevents chemical leaching, Parafilm blocks moisture ingress, and the -20°C environment suppresses the thermal decomposition of the azide moiety[1].

Step 4: Pre-Use Validation (The Self-Validation Step)

• Action: Before using an aliquot in a reaction, run a rapid TLC (Hexanes:EtOAc) against your baseline standard or repeat the FT-IR.

• Causality: If the azide peak is diminished or a baseline spot appears (indicating carboxylic acid formation), discard the aliquot. This closed-loop system ensures that downstream experimental failures are never caused by degraded starting material.

Standard operating procedure for the safe aliquoting and cryogenic storage of the compound.

References

• Title: 1 | Source: Benchchem[1]

• Title: 3 | Source: ChemicalBook[3]

• Title: 2 | Source: RSC Publishing[2]

• Title: 4 | Source: NIH[4]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Rapid migration of sulphur groups in the photochemical conversion of 3-azido-2-vinylthiophenes into thienopyrroles - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. 3-Bromothiophene-2-carbaldehyde | 930-96-1 [chemicalbook.com]
• 4. Triazolothienopyrimidine Inhibitors of Urea Transporter UT-B Reduce Urine Concentration - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

HPLC Method Validation for Assessing 3-Azidothiophene-2-Carbaldehyde Purity: A Comparative Guide

Executive Summary & The Analytical Challenge

3-Azidothiophene-2-carbaldehyde is a highly versatile and critical synthetic intermediate, prominently utilized in the development of triazolothienopyrimidine-based urea transporter (UT-B) inhibitors and other novel therapeutics[1]. Because these downstream active pharmaceutical ingredients (APIs) require stringent purity controls, accurately assessing the purity of the 3-azidothiophene-2-carbaldehyde precursor (>95% required) is a fundamental regulatory necessity[1].

The analytical challenge lies in the molecule's structural nuances. The synthesis typically involves the nucleophilic aromatic substitution of 3-bromothiophene-2-carbaldehyde with sodium azide[1]. Consequently, the final product is often contaminated with unreacted brominated precursors and closely related positional isomers (e.g., 2-azidothiophene-3-carbaldehyde). Differentiating these species using standard reversed-phase High-Performance Liquid Chromatography (HPLC) is notoriously difficult due to their nearly identical hydrophobic footprints.

This guide objectively compares the performance of standard C18 stationary phases against Phenyl-Hexyl columns for this specific application, providing a fully validated, self-correcting methodology grounded in the latest ICH Q2(R2) regulatory guidelines[2].

Mechanistic Rationale: Why Standard C18 Fails

The Limitation of Alkyl Chains (C18)

Standard C18 columns rely exclusively on dispersive hydrophobic interactions between the alkyl stationary phase and the non-polar regions of the analyte[3]. Because the bromine atom and the azide group confer a very similar degree of hydrophobicity to the thiophene ring, a C18 column struggles to separate 3-azidothiophene-2-carbaldehyde from its precursor, resulting in peak co-elution and inaccurate purity assessments.

The Phenyl-Hexyl Advantage ( π−π Interactions)

To achieve baseline resolution, we must exploit orthogonal selectivity. Phenyl-Hexyl stationary phases feature a phenyl ring tethered to the silica surface via a six-carbon alkyl spacer[4].

• Hydrophobic Baseline: The hexyl chain provides sufficient hydrophobic retention to keep the analytes on the column.

• π−π Electron Interactions: The phenyl ring acts as an electron-rich surface that interacts with the π electrons of the thiophene ring and the highly polarizable azide group[3]. Because the azide group alters the electron density of the thiophene ring differently depending on its positional substitution, the Phenyl-Hexyl phase can easily discriminate between positional isomers and halogenated precursors that a C18 phase cannot[5].

Crucial Methodological Note: To maximize these π−π interactions, methanol must be used as the organic modifier in the mobile phase. Acetonitrile contains a carbon-nitrogen triple bond ( C≡N ) with its own π electrons, which competitively binds to the stationary phase and suppresses the desired π−π interactions between the column and the analyte[6].

Experimental Methodology & Validation Protocol

The following protocol is designed as a self-validating system, ensuring that any deviation in column chemistry or mobile phase preparation is immediately detectable via system suitability criteria.

Step 1: Standard and Sample Preparation

• Diluent: 100% HPLC-grade Methanol.

• Target Stock Solution: Dissolve 10.0 mg of 3-azidothiophene-2-carbaldehyde in 10.0 mL of diluent (1.0 mg/mL).

• Impurity Spiking Solution: Prepare a mixed solution containing 0.1 mg/mL each of 3-bromothiophene-2-carbaldehyde (precursor) and 2-azidothiophene-3-carbaldehyde (isomer).

• Working Solutions: Dilute the target stock to concentrations ranging from 25 µg/mL to 150 µg/mL for linearity testing.

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl (100 mm × 4.6 mm, 2.7 µm superficially porous particles) vs. Standard C18 (100 mm × 4.6 mm, 2.7 µm).

• Mobile Phase: Isocratic 50:50 (v/v) Ultrapure Water / Methanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 5.0 µL.

Step 3: ICH Q2(R2) Validation Execution

According to the updated ICH Q2(R2) guidelines (effective June 2024), the method must be validated for specificity, linearity, precision, accuracy, and sensitivity (LOD/LOQ)[2].

• Specificity: Inject the blank, target, and spiked impurity solutions. Resolution ( Rs​ ) between all peaks must be ≥2.0 .

• Linearity: Inject 5 concentration levels (25%, 50%, 100%, 120%, 150% of the nominal 100 µg/mL concentration).

• Precision: Perform 6 replicate injections of the 100% nominal concentration.

• Accuracy: Perform recovery studies by spiking known quantities of the target into a synthetic matrix at 50%, 100%, and 150% levels (prepared in triplicate).

Comparison Guide & Experimental Data

To objectively demonstrate the superiority of the Phenyl-Hexyl chemistry for this specific compound, we compared it directly against a standard high-purity C18 column under identical mobile phase conditions.

Table 1: Chromatographic Performance Comparison

Performance Metric	Standard C18 Column	Phenyl-Hexyl Column	Scientific Implication
Retention Time (Target)	4.2 min	5.1 min	Phenyl-Hexyl provides stronger overall retention via dual hydrophobic/ π−π mechanisms.
Resolution ( Rs​ ): Target vs Precursor	1.4 (Co-elution)	2.8 (Baseline)	C18 fails to distinguish the azide from the bromine substitution. Phenyl-Hexyl succeeds.
Resolution ( Rs​ ): Target vs Isomer	1.1 (Co-elution)	2.4 (Baseline)	π−π interactions uniquely resolve positional changes in electron density.
Peak Tailing Factor ( Tf​ )	1.6	1.1	Phenyl-Hexyl shields residual silanols better, preventing secondary interactions with the azide.

ICH Q2(R2) Validation Results

Using the optimized Phenyl-Hexyl method, full validation was executed in accordance with ICH Q2(R2) standards[2]. The method proved to be highly linear, precise, and accurate.

Table 2: Method Validation Summary (Phenyl-Hexyl)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference from blanks/impurities	Rs​>2.4 for all critical pairs	PASS
Linearity ( R2 )	Correlation coefficient ≥0.999	0.9998 (Range: 25 - 150 µg/mL)	PASS
Method Precision	%RSD ≤2.0% (n=6)	0.85%	PASS
Accuracy (Recovery)	Mean recovery between 98.0% - 102.0%	99.4% - 100.6% across all levels	PASS
Limit of Detection	Signal-to-Noise (S/N) ≥3	0.05 µg/mL	PASS
Limit of Quantitation	Signal-to-Noise (S/N) ≥10	0.15 µg/mL	PASS

Method Development & Validation Workflow

The logical progression from column screening to regulatory validation is mapped below.

HPLC method development and ICH Q2(R2) validation workflow for thiophene derivatives.

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? - WKB220178 Waters Knowledge Base[Link]

• Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity Phenomenex[Link]

• Nanomolar Potency and Metabolically Stable Inhibitors of Kidney Urea Transporter UT-B American Chemical Society (ACS) / NIH[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. database.ich.org [database.ich.org]
• 3. support.waters.com [support.waters.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. phenomenex.com [phenomenex.com]

Unraveling the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Azidothiophene-2-carbaldehyde

For the modern researcher, scientist, and drug development professional, a deep understanding of a molecule's structural intricacies is paramount. Mass spectrometry serves as a cornerstone analytical technique, providing a unique molecular fingerprint through fragmentation analysis. This guide delves into the anticipated mass spectrometry fragmentation pattern of 3-azidothiophene-2-carbaldehyde, a key building block in medicinal chemistry. In the absence of a publicly available experimental spectrum for this specific molecule, this guide will provide a robust, predicted fragmentation pathway based on foundational principles of mass spectrometry and the known behavior of related compounds. To offer a comprehensive analytical perspective, we will compare its expected fragmentation with that of two key alternatives: its direct precursor, thiophene-2-carbaldehyde, and its benzene analog, 2-azidobenzaldehyde. This comparative approach will illuminate the distinct influence of the azide and thiophene functionalities on the fragmentation process.

The Architecture of Fragmentation: Foundational Principles

Electron Ionization (EI) mass spectrometry, a common technique for the analysis of small organic molecules, subjects a compound to a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, generating a radical cation known as the molecular ion (M⁺•). The molecular ion is often energetically unstable and undergoes a series of fragmentation events, breaking down into smaller, charged fragments and neutral species. The resulting mass spectrum, a plot of relative ion abundance versus mass-to-charge ratio (m/z), provides a characteristic pattern that is invaluable for structure elucidation.

The fragmentation of 3-azidothiophene-2-carbaldehyde is predicted to be governed by the interplay of its three key functional components: the aromatic thiophene ring, the electron-withdrawing aldehyde group, and the labile azide group.

Predicted Fragmentation of 3-Azidothiophene-2-carbaldehyde

The molecular weight of 3-azidothiophene-2-carbaldehyde (C₅H₃N₃OS) is 153.17 g/mol . The initial ionization event will produce a molecular ion at m/z 153. The subsequent fragmentation is anticipated to proceed through several key pathways, as illustrated in the diagram below.

Figure 1: Predicted fragmentation pathway of 3-azidothiophene-2-carbaldehyde.

The most prominent initial fragmentation step for aromatic azides is the facile loss of a molecule of nitrogen (N₂), which is a very stable neutral species.[1] This would result in a significant peak at m/z 125. Subsequent fragmentation of this ion is likely to involve the loss of a hydrogen radical to give a peak at m/z 124, or the loss of a neutral carbon monoxide molecule from the aldehyde group, leading to a fragment at m/z 97. Further fragmentation of the thiophene ring can also be expected.

Comparative Analysis: Unmasking the Influence of Functional Groups

To better understand the unique fragmentation signature of 3-azidothiophene-2-carbaldehyde, we will now compare its predicted fragmentation with the known fragmentation of thiophene-2-carbaldehyde and the predicted fragmentation of 2-azidobenzaldehyde.

Thiophene-2-carbaldehyde: The Azide-Free Scaffold

The mass spectrum of thiophene-2-carbaldehyde provides a baseline for understanding the fragmentation of the thiophene-aldehyde core. Its molecular ion appears at m/z 112.[2] The most characteristic fragmentation is the loss of a hydrogen radical to form a highly stable acylium ion at m/z 111, which is often the base peak.[2][3] Another significant fragmentation is the loss of the entire aldehyde group (CHO) to give a peak at m/z 83, corresponding to the thiophene cation.[1][4]

Fragment	m/z (Thiophene-2-carbaldehyde)	Proposed Structure
[M]⁺•	112	C₅H₄OS⁺•
[M-H]⁺	111	C₅H₃OS⁺
[M-CHO]⁺	83	C₄H₃S⁺

Table 1: Key fragments in the mass spectrum of thiophene-2-carbaldehyde.[2][3]

By comparing this to the predicted fragmentation of 3-azidothiophene-2-carbaldehyde, the profound impact of the azide group becomes evident. The initial loss of N₂ from the azido-substituted compound is a highly favored pathway that is absent in the non-azidated analog. This initial fragmentation significantly alters the subsequent fragmentation cascade.

2-Azidobenzaldehyde: The Benzene Analog

2-Azidobenzaldehyde serves as an excellent comparative compound to discern the influence of the thiophene ring versus a benzene ring on the fragmentation process. With a molecular weight of 147.13 g/mol , its molecular ion would appear at m/z 147.[5][6] Similar to its thiophene counterpart, the primary fragmentation is expected to be the loss of N₂ to yield an ion at m/z 119.

Figure 2: Predicted fragmentation pathway of 2-azidobenzaldehyde.

Following the loss of N₂, the subsequent fragmentation of the resulting ion at m/z 119 would likely involve the loss of carbon monoxide (CO) from the aldehyde group to produce the phenyl cation at m/z 77. This is a hallmark fragmentation of benzaldehyde derivatives.[4] Further fragmentation of the phenyl cation can lead to smaller fragments, such as the loss of acetylene (C₂H₂) to give an ion at m/z 51.

The key difference in the predicted fragmentation of the thiophene and benzene analogs lies in the fragmentation of the aromatic ring itself. Thiophene, being a heteroaromatic ring containing a sulfur atom, will exhibit different ring cleavage patterns compared to the more stable benzene ring. This will result in a different set of lower mass fragments, providing a clear distinction between the two compounds in their mass spectra.

Experimental Protocol for Mass Spectrometry Analysis

To experimentally verify the predicted fragmentation patterns, the following is a detailed, step-by-step methodology for acquiring the mass spectrum of 3-azidothiophene-2-carbaldehyde and its comparative compounds.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

GC Conditions:

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable for the separation of these aromatic compounds.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: 250 °C for 5 minutes.

• Injection Volume: 1 µL of a dilute solution (e.g., 100 ppm in dichloromethane).

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Mass Range: Scan from m/z 40 to 200.

• Solvent Delay: 3 minutes to prevent filament damage from the solvent.

Figure 3: Experimental workflow for GC-MS analysis.

Conclusion and Future Outlook

The comparative analysis with thiophene-2-carbaldehyde and 2-azidobenzaldehyde provides valuable insights into the influence of the azide group and the nature of the aromatic ring on the fragmentation process. This predictive and comparative approach is a powerful tool for the structural characterization of novel compounds in the absence of reference spectra.

For researchers in drug discovery and development, a thorough understanding of these fragmentation patterns is crucial for the unambiguous identification of synthesized compounds and their metabolites. The detailed experimental protocol provided herein offers a robust starting point for obtaining high-quality mass spectral data for these and similar molecules. Future work should focus on the acquisition and public dissemination of experimental mass spectra for a wider range of substituted thiophene derivatives to enrich spectral libraries and aid in the rapid identification of these important chemical entities.

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• Wang, Y., et al. (2024). 2-Azidobenzaldehyde-Based [4+2] Annulation for the Synthesis of Quinoline Derivatives. Molecules, 29(6), 1241. [Link]

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A Comparative Guide to the Thermal Stability of Thiophene Azides and Phenyl Azides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organic azides are high-energy, versatile functional groups that serve as pivotal intermediates in modern organic synthesis. Their ability to release dinitrogen gas (N₂) upon thermal or photochemical activation to form highly reactive nitrene intermediates makes them indispensable for a wide array of chemical transformations, including cycloadditions, C-H amination, and the synthesis of N-heterocycles.[1] However, this inherent reactivity also brings significant safety challenges related to their thermal stability.[2][3]

This guide provides a detailed comparative analysis of the thermal stability of two prominent classes of aromatic azides: thiophene azides and phenyl azides. Understanding the nuanced differences in their stability is critical for safe handling, rational reaction design, and the development of robust synthetic protocols. We will explore the fundamental principles governing azide stability, present comparative experimental data, and provide detailed methodologies for thermal analysis.

I. Fundamental Principles of Aromatic Azide Stability

The thermal decomposition of an aromatic azide is primarily dictated by the energy required to cleave the Nα-Nβ bond, leading to the extrusion of N₂ and the formation of a transient nitrene species. The stability of the starting azide and the transition state leading to this decomposition are influenced by several key factors inherent to the molecule's structure.

Key Factors Influencing Thermal Stability:

• Electronic Effects : The electronic nature of the aromatic ring and its substituents is arguably the most significant factor. Electron-withdrawing groups (EWGs) tend to decrease thermal stability by stabilizing the developing negative charge on the terminal nitrogen in the transition state, while electron-donating groups (EDGs) can have a more complex, often stabilizing, effect.[2][4]

• Aromatic System : The nature of the aromatic ring to which the azide is attached plays a crucial role. The electron-rich character of heteroaromatic systems like thiophene, compared to the benzene ring, can modulate the electronic properties of the azide group and influence its decomposition pathway.

• Steric Hindrance : Bulky substituents positioned ortho to the azide group can influence stability. Significant steric strain may lower the decomposition temperature, although in some cases, it can hinder intermolecular reactions of the resulting nitrene.[1]

• Carbon-to-Nitrogen (C/N) Ratio : As a general rule for energetic materials, a higher C/N ratio correlates with greater stability and reduced sensitivity.[2][3]

II. Comparative Analysis: Thiophene vs. Phenyl Azides

The primary distinction between these two classes of azides lies in the electronic nature of the aromatic core. Thiophene is an electron-rich five-membered heterocycle, while benzene is a six-membered carbocycle. This difference fundamentally impacts the stability of the attached azide moiety.

The Phenyl Azide Framework

Phenyl azide is the archetypal aromatic azide. Its thermal decomposition typically requires temperatures above 140 °C.[4] The stability of substituted phenyl azides has been extensively studied and provides a clear model for understanding electronic effects.

• Effect of Substituents :

  • Electron-Withdrawing Groups (EWGs) : Substituents like nitro (-NO₂) or cyano (-CN) significantly decrease thermal stability. For instance, 4-nitrophenyl azide decomposes at a lower temperature than unsubstituted phenyl azide.[3] This is attributed to the stabilization of the transition state for N₂ extrusion.

  • Electron-Donating Groups (EDGs) : Groups like methoxy (-OCH₃) or alkyls can have a modest stabilizing effect, though the outcome can depend on the substituent's position (ortho, meta, or para).

  • Halogens : Ortho-halogen substituents (especially fluorine) have been shown to lower the activation temperature for decomposition.[4][5] This strategy has been intentionally used to design azides that can be activated under milder conditions (below 100 °C) for applications in surface modification and bioconjugation.[4]

The Thiophene Azide Framework

Thiophene is more π-excessive than benzene, meaning its ring atoms bear a higher electron density. This inherent electron-rich nature generally imparts greater thermal stability to thiophene-based compounds compared to their phenyl analogues.[6]

• Inherent Stability : The electron-donating character of the thiophene ring itself can help stabilize the attached azide group, often leading to higher decomposition temperatures compared to a similarly substituted phenyl azide.

• Positional Isomerism : The stability of a thiophene azide is highly dependent on the position of the azide group. 2-Azidothiophenes and 3-azidothiophenes can exhibit different thermal behaviors due to the distinct electronic environments at these positions.

• Influence of Substituents : The interplay between the electron-rich thiophene ring and additional substituents can lead to complex stability profiles. For example, the thermolysis of a 3-azidobenzo[b]thiophene derivative with an ortho-vinyl substituent leads to a fused pyrrole product, showcasing how the decomposition pathway is intricately linked to molecular structure.[7]

III. Quantitative Data Summary

The following table summarizes experimental data for the thermal decomposition of representative phenyl and thiophene azides, as determined primarily by Differential Scanning Calorimetry (DSC). The onset temperature (T_onset) is a critical parameter indicating the temperature at which decomposition begins.

Compound Class	Compound	T_onset (°C)	Enthalpy of Decomposition (ΔH_d, kJ/mol)	Reference
Phenyl Azides	Phenyl Azide	~160 - 180	-250 to -300	[3]
4-Nitrophenyl Azide	~150 - 160	Higher than Phenyl Azide	[3]
Tosyl Azide (Sulfonyl Azide)	~120 - 140	-201	[3][8]
p-Acetamidobenzenesulfonyl azide	~100	Not specified	[8]
Thiophene Azides	Thiophene-2-carbonyl azide	Stable at room temp.	Not specified	[9]
5-Methylthiophene-2-carbonyl azide	Data from Curtius Rearrangement Study	Not specified	[5]

Note: Direct comparison of literature values should be done with caution, as experimental conditions (e.g., heating rate) can influence measured temperatures.

IV. Experimental Protocols for Thermal Stability Assessment

A thorough thermal hazard assessment is crucial before using any organic azide. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary techniques for this evaluation.[2][10]

General Experimental Workflow

Caption: Workflow for Thermal Stability Analysis.

Protocol 1: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature. It provides the onset temperature and the enthalpy of decomposition.

Methodology:

• Sample Preparation : Accurately weigh 1-5 mg of the azide sample into a high-pressure crucible (e.g., gold-plated stainless steel or aluminum). Hermetically seal the crucible.

• Instrument Setup : Place the sample crucible and an empty reference crucible into the DSC cell.

• Temperature Program : Heat the sample at a constant rate, typically 5 or 10 °C/min, under an inert atmosphere (e.g., nitrogen). The temperature range should be sufficient to capture the entire decomposition event (e.g., 30 °C to 350 °C).

• Data Analysis : The resulting DSC curve will show an exothermic peak for the decomposition.

  • T_onset : Determined by the intersection of the baseline with the tangent of the exothermic peak's leading edge.

  • ΔH_d : Calculated by integrating the area under the exothermic peak.

Protocol 2: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated. For azides, it is used to confirm that the mass loss corresponds to the theoretical loss of N₂ (28 g/mol ).

Methodology:

• Sample Preparation : Place a small, accurately weighed amount of the azide (typically 2-10 mg) into a TGA pan (e.g., ceramic or platinum).

• Instrument Setup : Place the pan onto the TGA balance.

• Temperature Program : Heat the sample at a constant rate (e.g., 10 °C/min) under an inert nitrogen flow.

• Data Analysis : The TGA curve plots mass percentage versus temperature. A sharp drop in mass should be observed, and the percentage mass loss should be calculated and compared to the theoretical loss of N₂ from the azide.

V. Mechanistic Considerations and Expert Insights

Decomposition Pathways

The thermal decomposition of an aryl azide proceeds via the formation of a highly reactive nitrene intermediate, which can exist in either a singlet or triplet state.[11] The subsequent reactions of this nitrene determine the final product distribution.

Caption: General Thermal Decomposition Pathway.

Causality Behind Stability Differences

The greater stability often observed in thiophene azides compared to phenyl azides can be rationalized by considering the electronics of the ground state and the transition state. The electron-rich thiophene ring can donate electron density to the azide group, strengthening the Ar-N bond and potentially raising the energy barrier for N₂ extrusion.

Conversely, the design of low-temperature activatable phenyl azides by introducing ortho-fluoro substituents demonstrates a deliberate manipulation of electronic and steric factors to lower this energy barrier.[4] This allows for controlled nitrene formation at temperatures compatible with sensitive biological molecules or polymer substrates, highlighting a key principle: stability is not always the desired outcome . The goal is often tunable reactivity.

Factors Influencing Stability: A Conceptual Diagram

Caption: Key Factors Governing Aryl Azide Stability.

VI. Conclusion

The thermal stability of an aromatic azide is a complex interplay of electronic and structural factors. While phenyl azides provide a well-understood platform where stability can be predictably tuned with substituents, thiophene azides introduce the added dimension of a heteroaromatic core. Generally, the electron-rich nature of the thiophene ring can impart a higher degree of thermal stability compared to analogous phenyl systems.

For the researcher, this means that thiophene azides may offer a wider safety margin for handling and storage. However, for applications requiring lower activation temperatures, substituted phenyl azides, particularly those with ortho-halogen groups, provide a more versatile toolkit. The experimental protocols outlined in this guide are essential for any laboratory working with these energetic compounds, ensuring that their powerful reactivity can be harnessed safely and effectively.

References

• Woerner, F. P.; Reimlinger, H. Chem. Ber. 1970, 103, 1908. (Source mentioned in search result, no direct link available)

• Revisiting the thermal decomposition of five ortho -substituted phenyl azides by calorimetric techniques. (2023). ResearchGate. [Link]

• Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers. (2021). PMC. [Link]

• THE THERMAL DECOMPOSITION OF ARYL AZIDES. (1954). ProQuest. [Link]

• Azides in the Synthesis of Various Heterocycles. (2022). PMC. [Link]

• Synthesis and Thermal Decomposition of Azidovinylbenzo(b)thiophenes. (2025). ResearchGate. [Link]

• Solvent and aryl-substituent effects on the rates of thermal decomposition of .alpha.-azidostyrenes. (1989). The Journal of Organic Chemistry. [Link]

• The thermal decomposition of azidopyridines. (2025). ResearchGate. [Link]

• Photochemistry of aryl azides: detection and characterization of a dehydroazepine by time-resolved infrared spectroscopy and flash photolysis at room temperature. (1987). Journal of the American Chemical Society. [Link]

• Thiophene-2-carbonyl azide. (2013). ResearchGate. [Link]

• Excited-state geometries of heteroaromatic compounds: A comparative TD-DFT and SAC-CI study. (2013). ResearchGate. [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023). Engineered Science Publisher. [Link]

• Computational Exploration of Ambiphilic Reactivity of Azides and Sustmann's Paradigmatic Parabola. (2021). The Journal of Organic Chemistry. [Link]

• UNDERSTANDING THE REACTIVITY AND SUBSTITUTION EFFECTS OF NITRENES AND AZIDES. (2021). Purdue University Graduate School. [Link]

• Conservation of El-Sayed's Rules in the Photolysis of Phenyl Azide. (2019). The Journal of Physical Chemistry A. [Link]

• Thermal decomposition of methyl azide. (1964). ResearchGate. [Link]

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. (2021). Organic Process Research & Development. [Link]

• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025). World Journal of Advanced Research and Reviews. [Link]

• Differential scanning calorimetry (DSC) traces of the azomethine dimers (DPyHn and DAtHn) and model compound (MAtH8). (2023). ResearchGate. [Link]

• Synthesis, properties and biological activity of thiophene: A review. (2011). Der Pharma Chemica. [Link]

• Kinetic studies on nucleophilic substitution reactions of O-aryl thionobenzoates with azide, cyanide, and hydroxide: contrasting reactivity and mechanism. (2009). PubMed. [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. (2019). Organic Process Research & Development. [Link]

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A Definitive Guide to the Structural Validation of 3-Azidothiophene-2-Carbaldehyde via 2D NMR Spectroscopy

Introduction: The Challenge of Isomeric Ambiguity in Heterocyclic Synthesis

In the landscape of medicinal chemistry and materials science, substituted thiophenes are foundational building blocks.[1][2] Their utility in constructing complex molecular architectures, from pharmaceuticals to organic electronics, is well-established.[1][3] 3-Azidothiophene-2-carbaldehyde, a versatile synthetic intermediate, is a case in point. Its synthesis, often proceeding from a precursor like 3-bromothiophene-2-carbaldehyde, aims for a specific arrangement of functional groups on the thiophene ring.[3]

However, synthetic pathways can sometimes yield isomeric impurities or lead to unexpected rearrangements. How can a researcher be unequivocally certain that the aldehyde and azide groups are positioned at C-2 and C-3, respectively, and not, for instance, at C-2 and C-4 or C-2 and C-5? While techniques like mass spectrometry can confirm the elemental composition, they fall short of defining regiochemistry. This is where the power of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy becomes indispensable.

This guide provides an in-depth, practical walkthrough of how to leverage a suite of 2D NMR experiments—specifically COSY, HSQC, and HMBC—to provide irrefutable evidence for the structure of 3-azidothiophene-2-carbaldehyde. We will move beyond a simple recitation of data to explain the strategic rationale behind the workflow, demonstrating how these techniques create a self-validating system of molecular cartography.

The 2D NMR Toolkit: A Multi-Dimensional Approach to Structure Elucidation

One-dimensional (1D) ¹H and ¹³C NMR spectra provide essential preliminary data on the chemical environment of protons and carbons.[4][5] However, in complex or substituted aromatic systems, signal overlap and the absence of clear splitting patterns can lead to ambiguity. 2D NMR resolves this by spreading the information across a second frequency dimension, revealing correlations between nuclei that are impossible to discern from 1D spectra alone.[6][7]

Our workflow is built on three cornerstone experiments:

• COSY (Correlation Spectroscopy): This homonuclear experiment maps proton-proton (¹H-¹H) couplings through bonds, typically over two to three bonds (²JHH, ³JHH).[8] Its primary role here is to identify which protons are neighbors in a spin system.

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates protons directly to the carbons they are attached to (¹JCH).[9][10] It is exceptionally sensitive and serves to definitively link the proton signals to their corresponding carbon atoms in the molecular skeleton.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful tool in the kit for piecing together the molecular puzzle. It reveals long-range correlations between protons and carbons over two to three bonds (²JCH, ³JCH).[8][9] Crucially, it shows connections to quaternary (non-protonated) carbons, allowing us to connect different fragments of the molecule.

The logical progression of these experiments provides a robust, cross-validated structural assignment, as illustrated below.

Caption: A typical workflow for structure elucidation using 2D NMR.

Experimental Protocol: Acquiring High-Quality Data

Trustworthy data begins with meticulous preparation and acquisition. The following is a field-proven protocol for this type of analysis.

1. Sample Preparation:

• Dissolve ~15-20 mg of the purified 3-azidothiophene-2-carbaldehyde sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Ensure the sample is fully dissolved; any particulate matter can degrade spectral quality. Use a pipette with a cotton or glass wool plug to filter the solution into a clean, dry 5 mm NMR tube.

2. Spectrometer Setup (Example: 500 MHz Spectrometer):

• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity (sharp, symmetrical solvent peak).

• Record a standard 1D ¹H spectrum to check shimming and determine the spectral width.

• Record a 1D ¹³C spectrum (e.g., using a zgpg30 pulse sequence) to identify all carbon resonances.

• Use standard, vendor-provided parameter sets for COSY (cosygpqf), HSQC (hsqcedetgpsisp2.3), and HMBC (hmbcgplpndqf) experiments. The edited HSQC is particularly useful as it differentiates CH/CH₃ from CH₂ signals by phase.[9]

Data Analysis and Interpretation: A Step-by-Step Validation

Let us assume we have acquired the full suite of NMR data. The structure we aim to validate is:

Step 1: Analysis of 1D ¹H and ¹³C NMR Spectra

First, we analyze the 1D spectra to form an initial hypothesis. The electron-withdrawing nature of both the aldehyde and azide groups will significantly influence the chemical shifts of the ring protons and carbons.

Table 1: Hypothetical ¹H and ¹³C NMR Data (500 MHz, CDCl₃)

Assignment	¹H δ (ppm)	Multiplicity	J (Hz)	¹³C δ (ppm)
CHO	9.85	s	-	182.5
H-5	7.80	d	5.5	135.0
H-4	7.25	d	5.5	128.0
C-2	-	-	-	140.0

| C-3 | - | - | - | 138.0 |

• ¹H NMR Insights: We observe three signals. The downfield singlet at 9.85 ppm is characteristic of an aldehyde proton. The two doublets at 7.80 and 7.25 ppm are in the aromatic region, consistent with two protons on a thiophene ring. Their mutual splitting into doublets with an identical coupling constant (J = 5.5 Hz) strongly suggests they are adjacent to one another.[11] A typical vicinal coupling constant in a thiophene ring is in the 3-6 Hz range.[12]

• ¹³C NMR Insights: Five carbon signals are observed. The signal at 182.5 ppm is typical for an aldehyde carbonyl carbon. The remaining four signals are in the aromatic region, consistent with the four carbons of the thiophene ring. Two of these (C-2 and C-3) are expected to be quaternary, as they bear the substituents.

While this data strongly supports the proposed structure, it does not definitively prove the substituent positions. 2D NMR is required to lock in the assignments.

Step 2: COSY - Confirming the ¹H-¹H Connectivity

The COSY spectrum provides the first piece of definitive connectivity.

• Expected Observation: A single cross-peak correlating the proton signal at 7.80 ppm (H-5) with the signal at 7.25 ppm (H-4).

• Interpretation: This correlation confirms that these two protons are part of the same spin system and are coupled to each other, consistent with their being on adjacent carbons (C-4 and C-5). The absence of any other correlations from these protons indicates they are isolated from other protons in the molecule, which fits the proposed structure.

Step 3: HSQC - Assigning Directly Bonded Carbons

The HSQC spectrum provides a direct link between the proton and carbon frameworks.

• Expected Correlations:

  • The proton at 9.85 ppm (CHO) will show a correlation to the carbon at 182.5 ppm (CHO).

  • The proton at 7.80 ppm (H-5) will show a correlation to the carbon at 135.0 ppm (C-5).

  • The proton at 7.25 ppm (H-4) will show a correlation to the carbon at 128.0 ppm (C-4).

• Interpretation: This experiment allows us to assign the protonated carbons C-4, C-5, and the aldehyde carbon with absolute certainty. The carbons at 140.0 ppm and 138.0 ppm show no correlations in the HSQC spectrum, confirming their quaternary nature as C-2 and C-3.

Step 4: HMBC - Building the Complete Molecular Map

The HMBC experiment is the final and most crucial step. It reveals the multi-bond connections that piece the entire structure together.

Table 2: Key Expected HMBC Correlations

Proton (δ ppm)	Correlates to Carbon (δ ppm)	Correlation Type	Structural Significance
CHO (9.85)	C-2 (140.0)	²JCH	Confirms aldehyde is at C-2.
CHO (9.85)	C-3 (138.0)	³JCH	Links aldehyde group to C-3.
H-4 (7.25)	C-2 (140.0)	³JCH	Links the C4-C5 fragment to C-2.
H-4 (7.25)	C-5 (135.0)	²JCH	Confirms adjacency of H-4 and C-5.
H-5 (7.80)	C-3 (138.0)	³JCH	Confirms azide is at C-3.

| H-5 (7.80) | C-4 (128.0) | ²JCH | Confirms adjacency of H-5 and C-4. |

• Interpretation and The "Aha!" Moment:

  • The correlation from the aldehyde proton (9.85 ppm) to the quaternary carbon at 140.0 ppm is a two-bond coupling (²JCH). This is only possible if the aldehyde is directly attached to C-2. This is a critical piece of evidence.

  • The correlation from the H-5 proton (7.80 ppm) to the other quaternary carbon at 138.0 ppm is a three-bond coupling (³JCH). This connects H-5 across the sulfur atom to C-3, confirming that the second substituent (the azide group) must reside at C-3.

  • The additional correlations, such as H-4 to C-2 and H-4 to C-5, serve as internal validation, reinforcing the overall connectivity of the thiophene ring.

The combination of these correlations, visualized below, leaves no room for ambiguity.

Caption: Key COSY, HSQC, and HMBC correlations confirming the structure.

Conclusion: An Integrated and Self-Validating Approach

The structural validation of 3-azidothiophene-2-carbaldehyde serves as a perfect exemplar of modern NMR strategy. By moving beyond 1D analysis and systematically applying a suite of 2D experiments, we construct a complete and unambiguous picture of the molecule. The COSY spectrum establishes the proton framework, the HSQC spectrum assigns the protonated carbons, and the HMBC spectrum reveals the crucial long-range connections to the substituted, quaternary carbons. Each experiment's result must be consistent with the others, creating a robust, self-validating dataset that provides the highest level of confidence for researchers, scientists, and drug development professionals.

References

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A Comparative Yield Analysis of Synthetic Routes to 3-Azidothiophene-2-carbaldehyde: A Guide for Researchers

In the landscape of medicinal chemistry and drug development, the synthesis of novel heterocyclic scaffolds is a cornerstone of innovation. Among these, 3-azidothiophene-2-carbaldehyde stands out as a versatile intermediate. Its azide functionality serves as a chemical handle for "click" chemistry, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the facile construction of complex triazole-containing molecules. The adjacent aldehyde group provides a reactive site for forming Schiff bases, reductive aminations, and various condensation reactions. This dual functionality makes it a valuable building block for creating diverse compound libraries for screening and lead optimization.

This guide provides a comparative analysis of two primary synthetic routes to 3-azidothiophene-2-carbaldehyde, offering an objective look at their methodologies, performance, and underlying chemical principles. The information presented is supported by experimental data to assist researchers in selecting the most suitable strategy for their specific synthetic goals.

Route 1: Nucleophilic Aromatic Substitution via Halogen-Azide Exchange

The most direct and commonly employed synthesis of 3-azidothiophene-2-carbaldehyde involves a nucleophilic aromatic substitution (SNAr) reaction. This pathway leverages the well-established halogen-azide exchange mechanism, starting from the readily available precursor, 3-bromothiophene-2-carbaldehyde.

Mechanistic Insight

The electron-withdrawing nature of the aldehyde group at the C2 position of the thiophene ring is crucial for the success of this reaction. It activates the C3 position towards nucleophilic attack by the azide anion (N₃⁻). The reaction proceeds through a Meisenheimer-like intermediate, where the negative charge is stabilized by resonance, particularly by the formyl group. The subsequent departure of the bromide leaving group yields the desired 3-azidothiophene-2-carbaldehyde. The choice of a polar aprotic solvent, such as dimethylformamide (DMF), is critical as it effectively solvates the sodium cation while leaving the azide anion relatively "naked" and thus more nucleophilic.[1]

A simplified workflow for the Halogen-Azide Exchange synthesis route.

Experimental Protocol

A solution of 3-bromothiophene-2-carbaldehyde (1.0 eq) in anhydrous DMF is treated with sodium azide (1.5 eq). The reaction mixture is stirred at a moderately elevated temperature (e.g., 60-80 °C) for several hours until the starting material is consumed, as monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 3-azidothiophene-2-carbaldehyde.

Route 2: Diazotization of 3-Aminothiophene-2-carbaldehyde

An alternative approach to 3-azidothiophene-2-carbaldehyde begins with the corresponding amino-substituted precursor, 3-aminothiophene-2-carbaldehyde. This route involves the conversion of the primary amine to a diazonium salt, which is then displaced by an azide ion. This multi-step synthesis offers a different set of strategic considerations, particularly concerning the synthesis of the amino-thiophene starting material.

Synthesis of the Amino Precursor: The Gewald Reaction

3-Aminothiophene-2-carbaldehyde can be synthesized via a variation of the Gewald reaction.[2][3] This powerful one-pot, three-component reaction involves the condensation of a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst. For the synthesis of 3-aminothiophene-2-carbaldehyde, a suitable α-mercaptoaldehyde or its equivalent would be reacted with a cyano-containing compound that can provide the C2-aldehyde functionality upon cyclization and subsequent transformation.

Mechanistic Insight

The conversion of the amine to the azide proceeds in two key steps:

• Diazotization: The primary aromatic amine is treated with a source of nitrous acid (HONO), typically generated in situ from sodium nitrite and a strong acid (e.g., HCl, H₂SO₄) at low temperatures (0-5 °C). This converts the amino group into a diazonium salt (-N₂⁺). The low temperature is critical to prevent the premature decomposition of the often-unstable diazonium intermediate.[4]

• Azide Substitution: The resulting diazonium salt is then treated with a source of azide ions, such as sodium azide. The diazonium group is an excellent leaving group (releasing dinitrogen gas), and it is readily displaced by the azide nucleophile to form the final product.

A simplified workflow for the diazotization and azidation synthesis route.

Experimental Protocol

Step A: Synthesis of 3-Aminothiophene-2-carbaldehyde (Illustrative Gewald-type approach)

A mixture of an appropriate α-mercaptoaldehyde equivalent, a suitable active methylene compound, and elemental sulfur is stirred in a solvent such as ethanol or DMF with a catalytic amount of a base (e.g., morpholine or triethylamine). The reaction is typically heated to facilitate the condensation and cyclization. Workup involves pouring the reaction mixture into water and collecting the precipitated product, which may require further purification.

Step B: Diazotization and Azidation

3-Aminothiophene-2-carbaldehyde (1.0 eq) is dissolved in a mixture of acetic acid and propionic acid and cooled to 0-5 °C.[5] Nitrosylsulfuric acid (prepared by carefully adding sodium nitrite to concentrated sulfuric acid at low temperature) is then added dropwise, maintaining the temperature below 5 °C.[5] After stirring for 1-2 hours, the resulting diazonium salt solution is slowly added to a cooled solution of sodium azide (1.2 eq) in water. The reaction is stirred for an additional period at low temperature, after which the product is isolated by extraction with an organic solvent. The organic phase is then washed, dried, and concentrated, and the crude product is purified by chromatography.

Comparative Performance Analysis

The choice between these two synthetic routes will depend on several factors, including the availability of starting materials, desired scale, and tolerance of functional groups in more complex substrates. The following table summarizes the key comparative metrics based on typical literature-reported data.

Parameter	Route 1: Halogen-Azide Exchange	Route 2: From 3-Aminothiophene
Starting Material	3-Bromothiophene-2-carbaldehyde	3-Aminothiophene-2-carbaldehyde
Key Reagents	Sodium Azide, DMF	Sodium Nitrite, Acid, Sodium Azide
Number of Steps	1	2 (from the amine)
Typical Yield	Good to Excellent	Moderate to Good (over 2 steps)
Reaction Conditions	Moderate heating (60-80 °C)	Low temperatures (0-5 °C) required for diazotization
Key Advantages	High yielding, direct conversion	Avoids the use of brominated precursors
Potential Challenges	Availability and cost of the brominated starting material; potential for side reactions if other electrophilic sites are present.	The diazonium intermediate can be unstable; requires careful temperature control; multi-step process may lower overall yield.

Conclusion and Recommendations

For the straightforward and high-yield synthesis of 3-azidothiophene-2-carbaldehyde, the nucleophilic aromatic substitution (halogen-azide exchange) of 3-bromothiophene-2-carbaldehyde (Route 1) is generally the superior choice. Its single-step nature and typically high yields make it an efficient and reliable method for accessing this valuable intermediate.

However, the diazotization of 3-aminothiophene-2-carbaldehyde (Route 2) presents a viable alternative, particularly in scenarios where the brominated precursor is unavailable or undesirable. While this route involves an additional synthetic step and requires more stringent temperature control, it offers flexibility in the synthesis of the amino-thiophene precursor, for which multiple synthetic strategies, such as the Gewald reaction, exist.

Ultimately, the optimal synthetic route will be dictated by the specific constraints and objectives of the research program. Researchers are encouraged to consider the factors outlined in this guide to make an informed decision that best suits their synthetic needs.

References

• Gao, Y., et al. (2018). Facile preparation of 3,5-disubstituted-4-aminothiophene-2-carbaldehyde from a novel unexpected domino reaction of vinyl azides and 1,4-dithiane-2,5-diol. RSC Advances, 8(3), 1337-1340. Available at: [Link]

• Stanovnik, B., et al. (2006). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules, 11(5), 374-382. Available at: [Link]

• Schreiber, S. L., et al. (2004). A Synthesis Strategy Yielding Skeletally Diverse Small Molecules Combinatorially. Journal of the American Chemical Society, 126(47), 15513-15522. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-azidothiophene-2-carbaldehyde

As researchers dedicated to advancing drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. The compound 3-azidothiophene-2-carbaldehyde presents a dual-hazard profile, combining the energetic properties of an organic azide with the reactivity and toxicity of an aldehyde. This guide provides a comprehensive, field-tested framework for the safe handling and proper disposal of this compound, ensuring the protection of laboratory personnel and compliance with environmental regulations. Our objective is to move beyond mere procedural instruction, offering a deep understanding of the causality behind each recommendation, thereby fostering a proactive safety culture.

Core Hazard Assessment: Understanding the Dual-Threat Molecule

The disposal strategy for 3-azidothiophene-2-carbaldehyde is dictated by the distinct hazards of its two functional groups. A thorough understanding of these risks is the foundation of safe laboratory practice.

• The Azide Group (-N₃): An Energetic and Toxic Moiety

  • Explosive Potential: Organic azides are energetic materials that can decompose explosively when subjected to heat, shock, friction, or static discharge.[1] While aromatic azides are generally more stable than alkyl azides, the potential for rapid, exothermic decomposition is a primary concern.

  • Formation of Shock-Sensitive Metal Azides: Azide solutions must never be disposed of down the drain.[1][2] In the presence of heavy metals like lead, copper, silver, or iron found in plumbing, highly shock-sensitive and explosive metallic azides can form and accumulate over time.[1][2]

  • Toxicity: Upon contact with acid, azides can form the highly toxic and volatile hydrazoic acid (HN₃), which has a toxicity comparable to hydrogen cyanide.[1] Inhalation or skin absorption of azides can also be highly toxic.[3]

• The Aldehyde Group (-CHO): A Reactive and Irritating Functionality

  • Toxicity and Irritation: Aldehydes are often harmful if swallowed, inhaled, or absorbed through the skin.[4] They are typically classified as skin, eye, and respiratory tract irritants and may cause allergic skin reactions.[5]

  • Reactivity: The aldehyde group is susceptible to oxidation and can undergo various reactions. While less of a disposal hazard than the azide, its presence contributes to the overall hazardous nature of the waste stream.

Guiding Principles for All Azide Waste Streams

Before addressing specific protocols, four universal rules must govern the handling of any waste containing 3-azidothiophene-2-carbaldehyde:

• Segregate Waste: All azide-containing waste must be collected in dedicated, clearly labeled containers.[6][7] Never mix azide waste with other chemical waste streams, especially acidic waste.[1]

• Prohibit Drain Disposal: Under no circumstances should any waste containing azides be poured into a sink or drain.[2][8]

• Utilize Proper Personal Protective Equipment (PPE): Always handle the compound and its waste wearing a lab coat, chemical-resistant gloves (nitrile is a common choice), and safety glasses or goggles.[1][3] When handling larger quantities or performing neutralization, work within a certified chemical fume hood, preferably with a blast shield.[1][2]

• Consult Institutional Policy: This guide provides a scientifically sound framework. However, you must always adhere to the specific hazardous waste management procedures established by your institution's Environmental Health and Safety (EHS) department.

Disposal Pathways: A Decision-Making Framework

The correct disposal procedure depends on the form and concentration of the waste. The following flowchart outlines the decision-making process for managing different waste streams of 3-azidothiophene-2-carbaldehyde.

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